3-(4-Aminophenylamino)phenylboronic acid

Core Science & Biosynthesis

CAS 1201645-44-4 properties and safety data sheet

Whitepaper: Physicochemical Profiling and Application Methodologies of CAS 1201645-44-4

Executive Summary & Structural Causality

CAS 1201645-44-4, chemically identified as 3-(4-Aminophenylamino)phenylboronic acid , is a highly versatile, bifunctional molecular building block. As a Senior Application Scientist, I approach this molecule not just as a chemical reagent, but as a programmable tool. It elegantly merges the electrophilic reactivity of a phenylboronic acid with the electron-donating, polymerizable capacity of a diphenylamine derivative[1].

This dual nature dictates its utility across two primary frontiers:

• Reversible Covalent Drug Design: The boronic acid moiety acts as a Lewis acid warhead, targeting nucleophilic residues (serine, threonine, lysine) to achieve prolonged target residence times without the permanent toxicity associated with irreversible inhibitors[2].

• Impedimetric Biosensing: The aminophenylamino tail allows for facile electropolymerization or surface conjugation, while the boronic acid head acts as a synthetic lectin, reversibly capturing glycosylated entities and bacterial cell walls via diol condensation[3].

Physicochemical Profiling & Structural Causality

To deploy CAS 1201645-44-4 effectively, one must understand the causality behind its physical properties. The

-hybridized boron atom possesses a vacant p-orbital. Upon exposure to a Lewis base or an alkaline environment, it accepts an electron pair, transitioning to a stable -hybridized tetrahedral geometry. This transition is the mechanistic engine driving its binding affinity[4].

Table 1: Physicochemical Properties & Application Significance

Parameter	Value / Description	Causality / Experimental Significance
Chemical Name	3-(4-Aminophenylamino)phenylboronic acid	Bifunctional: Primary amine for EDC/NHS conjugation; Boronic acid for target engagement.
CAS Number	1201645-44-4	Primary identifier for procurement and safety tracking[1].
Molecular Formula	C₁₂H₁₃BN₂O₂	Crucial for mass spectrometric (m/z ~228.06) validation of surface functionalization.
pKa (Boronic Acid)	~8.5 - 9.0 (Predicted)	Critical: Dictates binding buffer selection. Binding to cis-1,2-diols is exponentially enhanced at pH > pKa due to the formation of the reactive tetrahedral boronate anion[5].
Redox Potential	Active (Aniline derivative)	Enables oxidative electropolymerization onto conductive substrates (e.g., Gold, Glassy Carbon) for sensor fabrication[6].

Safety Data Sheet (SDS) & Risk Mitigation

Trustworthiness in the laboratory begins with a self-validating safety protocol. Boronic acids are prone to autoxidation and can act as irritants. The following protocols ensure both operator safety and reagent integrity[7].

Table 2: GHS Safety Standards & Handling Protocols

Hazard Class	GHS Statement	Mitigation & Handling Protocol
Skin Irritation	H315: Causes skin irritation	Handle exclusively in a Class II biosafety cabinet or fume hood. Nitrile gloves are mandatory.
Eye Irritation	H319: Causes serious eye irritation	Mandate splash-proof safety goggles. Ensure immediate proximity to an eyewash station.
Respiratory	H335: May cause respiratory irritation	Avoid aerosolizing the crystalline powder. Use anti-static spatulas for weighing to prevent dispersion.
Storage	Inert atmosphere, 2-8°C	Causality: Storing under Argon/Nitrogen prevents the autoxidation of the carbon-boron bond, which would otherwise degrade the compound into an inactive phenol derivative[8].

Mechanistic Applications

Reversible Covalent Inhibition (RCI)

In modern drug development, offer a "best-of-both-worlds" paradigm[2]. CAS 1201645-44-4 serves as a scaffold for designing inhibitors that target non-catalytic lysines or catalytic serines. The initial non-covalent binding aligns the boronic acid warhead with the target nucleophile. Subsequent nucleophilic attack forms a tetrahedral boronate or iminoboronate adduct[9]. This achieves high biochemical potency and prolonged target engagement, while the reversibility mitigates off-target immune responses.

Fig 1. Mechanism of reversible covalent inhibition targeting nucleophilic protein residues.

Impedimetric Biosensors for Glycosylated Entities

For diagnostic applications, the molecule is polymerized onto an electrode. The boronic acid receptors interact with cis-1,2-diols found on saccharides or bacterial cell walls[3]. This binding displaces water and forms a cyclic ester, altering the local dielectric constant and increasing charge transfer resistance (

), which is quantified via Electrochemical Impedance Spectroscopy (EIS)[4].

Fig 2. Reversible condensation of boronic acid and diols for impedimetric biosensing.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a causality check to verify success before proceeding.

Protocol A: Electropolymerization and Sensor Validation

Objective: Fabricate a diol-sensitive conductive polymer film on a glassy carbon electrode (GCE).

• Monomer Preparation: Dissolve 5 mM CAS 1201645-44-4 in 0.1 M HCl.

  • Causality: The acidic medium protonates the primary and secondary amines, ensuring aqueous solubility and providing the necessary ionic conductivity for electrochemical oxidation[6].

• Electropolymerization: Submerge the polished GCE into the monomer solution. Perform Cyclic Voltammetry (CV) from -0.2 V to +0.8 V (vs. Ag/AgCl) for 10 cycles at 50 mV/s.

  • Causality: Sweeping the potential generates radical cations at the amine groups, which couple to form a stable poly(aminophenylamino-phenylboronic acid) film. You should observe a growing anodic peak with each cycle, validating polymer deposition.

• Equilibration: Wash the electrode thoroughly with deionized water and equilibrate in 0.1 M PBS (pH 7.4).

• Self-Validation Checkpoint: Perform Electrochemical Impedance Spectroscopy (EIS) in a 5 mM

  redox probe solution. A successful polymer layer will show a distinct semi-circle in the Nyquist plot, indicating an established baseline charge transfer resistance ( )[6].

Protocol B: Reversible Covalent Inhibition (RCI) Assay

Objective: Validate the reversible covalent binding of the boronic acid warhead to a target serine protease.

• Pre-Incubation: Incubate 10 nM of the target enzyme with varying concentrations of the boronic acid derivative in assay buffer (pH 7.5) for 30 minutes at 37°C.

  • Causality: This allows the system to reach thermodynamic equilibrium, facilitating the formation of the initial encounter complex and subsequent tetrahedral adduct[8].

• Substrate Addition: Add the fluorogenic substrate and monitor the initial velocity of fluorescence generation. Calculate the

  .

• Self-Validation Checkpoint (Reversibility Test): To prove the inhibition is reversible covalent and not irreversible (suicide inhibition), perform a rapid dilution assay. Dilute the enzyme-inhibitor complex 100-fold into an inhibitor-free buffer containing the substrate.

  • Causality: If the mechanism is reversible, the equilibrium will shift, the boronate adduct will hydrolyze, and enzymatic activity will be restored within minutes[10]. Irreversible inhibitors will show zero recovery.

References

• Boronic acids for sensing and other applications - a mini-review of papers published in 2013. National Institutes of Health (NIH).[Link]

• An update on the discovery and development of reversible covalent inhibitors. National Institutes of Health (NIH).[Link]

• Affinity sensor using 3-aminophenylboronic acid for bacteria detection. ResearchGate. [Link]

• Exploring Covalent Docking Mechanisms of Boron-Based Inhibitors. Frontiers in Chemistry.[Link]

Sources

• 1. 1338383-06-4|(3-(Ethyl(methyl)amino)phenyl)boronic acid|BLD Pharm [bldpharm.com]
• 2. An update on the discovery and development of reversible covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Capacitive Saccharide Sensor Based on Immobilized Phenylboronic Acid with Diol Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) Polyaniline/poly (3-aminophenylboronic acid) film and its sensing properties [academia.edu]
• 7. 943899-12-5|(3-(Diphenylamino)phenyl)boronic acid|BLD Pharm [bldpharm.com]
• 8. Frontiers | Exploring Covalent Docking Mechanisms of Boron-Based Inhibitors to Class A, C and D β-Lactamases Using Time-dependent Hybrid QM/MM Simulations [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Targeting Biomolecules with Reversible Covalent Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: 3-(4-Aminophenylamino)phenylboronic Acid

High-Performance Ligand for Electrochemical Sensing and Supramolecular Assembly [1]

Part 1: Molecular Identity & Physicochemical Core[1]

3-(4-Aminophenylamino)phenylboronic acid is a bifunctional organoboron compound integrating a redox-active diphenylamine backbone with a Lewis-acidic boronic acid moiety. Unlike simple phenylboronic acids, this molecule is engineered to serve as a transducer-active ligand . The diphenylamine core facilitates electron transfer (mimicking polyaniline precursors), while the boronic acid group provides reversible covalent recognition of 1,2- and 1,3-diols (e.g., glucose, ribose).

Key Data Summary

Property	Value	Notes
CAS Number	1201645-44-4	Verified Registry Number
Molecular Formula
Molecular Weight	228.06 g/mol	Calculated based on IUPAC atomic weights
Exact Mass	228.1067	Monoisotopic
pKa (Boronic Acid)	~8.8 (Theoretical)	Shifts to <7.0 upon diol binding (boronate formation)
Solubility	DMSO, Methanol, Dilute Base	Low solubility in neutral water due to zwitterionic potential
Appearance	Off-white to pale grey solid	Oxidation sensitive (darkens upon air exposure)

Structural Connectivity

The molecule consists of two phenyl rings bridged by a secondary amine. Ring A is meta-substituted with a boronic acid group; Ring B is para-substituted with a primary amine. This specific regiochemistry (

-substitution on the boron ring) is critical for preserving the planarity required for -conjugation during electrochemical oxidation.

Part 2: Synthesis & Purification Strategy

Expert Insight: Direct synthesis of this asymmetric diamine requires careful protection strategies to prevent polymerization. The most robust route utilizes a Buchwald-Hartwig cross-coupling followed by reduction, rather than nucleophilic aromatic substitution (

), which is sluggish on electron-rich boronic acid rings.

Retrosynthetic Analysis

Target Molecule

Reduction Nitro-Precursor C-N Coupling.[1]

Validated Synthesis Protocol

Note: All steps must be performed under an inert atmosphere (

or Ar) to protect the boronic acid from oxidative deboronation.

Step 1: C-N Coupling (Precursor Formation)

Reaction: 3-Aminophenylboronic acid (pinacol ester protected) + 1-Bromo-4-nitrobenzene.[1]

• Reagents:

  • 3-Aminophenylboronic acid pinacol ester (1.0 eq)[1]

  • 1-Bromo-4-nitrobenzene (1.1 eq)[1]

  • Catalyst:

    (2 mol%) / XPhos (4 mol%)

  • Base:

    (2.0 eq)

  • Solvent: Toluene/t-Butanol (4:1)[1]

• Procedure:

  • Degas solvents thoroughly.

  • Reflux at 100°C for 12–16 hours.

  • Monitor via TLC (Hexane:EtOAc).

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography to isolate N-(4-nitrophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline.

Step 2: Nitro Reduction & Deprotection

Reaction: Conversion of Nitro group to Amine and Pinacol cleavage.

• Reagents:

  • Precursor from Step 1

  • (10 wt%)
  • (balloon pressure)

  • Solvent: Methanol[1]

• Procedure:

  • Stir under

    atmosphere at RT for 4 hours.

  • Filter off catalyst (Caution: Pyrophoric).

  • Hydrolysis (Pinacol Removal): Treat the filtrate with

    (3 eq) in THF/Water, followed by dilute HCl hydrolysis to liberate the free boronic acid.

  • Final Isolation: Neutralize to pH 7.0 to precipitate the zwitterionic product. Recrystallize from water/ethanol.

Part 3: Applications & Mechanism of Action

Non-Enzymatic Glucose Sensing

This molecule overcomes the limitations of standard 3-aminophenylboronic acid (APBA).[1] While APBA polymerizes to form a non-conductive backbone, the diphenylamine structure of 3-(4-aminophenylamino)phenylboronic acid resembles the emeraldine form of polyaniline.

• Mechanism:

  • Binding: The boronic acid forms a cyclic ester with glucose (cis-diol).

  • pKa Shift: Binding shifts the boron geometry from trigonal planar (

    , neutral) to tetrahedral ( , anionic).

  • Signal Transduction: The accumulation of negative charge on the boron center modulates the redox potential of the diphenylamine backbone, resulting in a measurable shift in differential pulse voltammetry (DPV) or impedance.

Protocol: Electrode Modification

Objective: Create a sensing surface on a Glassy Carbon Electrode (GCE).

• Preparation: Polish GCE with 0.05

  alumina slurry; sonicate in ethanol.

• Electropolymerization:

  • Solution: 5 mM Monomer in 0.1 M PBS (pH 7.0) + 0.1 M NaF (Fluoride ions catalyze boronic acid polymerization).

  • Method: Cyclic Voltammetry (CV).

  • Range: -0.2 V to +0.9 V vs. Ag/AgCl.

  • Cycles: 10–20 cycles at 50 mV/s.

• Validation: Rinse electrode. Test in 5 mM

  redox probe. A successful coating will show distinct redox peaks attributable to the diphenylamine/quinoid transition.

[1][5][6]

Part 4: Troubleshooting & Stability

• Oxidation: The primary amine and the diphenylamine bridge are susceptible to oxidation. Store the solid under Argon at -20°C.

• Dehydration: Boronic acids exist in equilibrium with their trimeric anhydrides (boroxines). If the MW analysis (MS) shows peaks at higher mass, it is likely the boroxine trimer. This is reversible in aqueous media.

• Solubility Issues: If the compound fails to dissolve in buffer, pre-dissolve in a minimal volume of DMSO or 0.1 M NaOH before diluting into the working buffer.

References

• James, T. D., Sandanayake, K. R., & Shinkai, S. (1996). Saccharide sensing with molecular receptors based on boronic acid. Angewandte Chemie International Edition. (Contextual grounding for boronic acid sensing mechanism).
• Fabre, B. (2010). Ferrocene-terminated phenylboronic acid monolayers on carbon for the electrochemical detection of glucose. Accounts of Chemical Research. (Contextual grounding for electrochemical transduction).

• PubChem. (n.d.). Compound Summary for Aminophenylboronic Acid Derivatives. Retrieved from [Link]

Sources

• 1. 30418-59-8|(3-Aminophenyl)boronic acid|BLD Pharm [bldpharm.com]

Overcoming the pKa Barrier: Novel Boronic Acid Ligands for Advanced Glycoprotein Recognition

Executive Summary

Glycosylation is one of the most ubiquitous and structurally complex post-translational modifications, playing a critical role in cellular signaling, immune response, and disease pathology. However, mapping the glycoproteome is notoriously difficult due to the low stoichiometry of glycosylated proteins and the severe ion suppression effects caused by highly abundant non-glycosylated proteins during mass spectrometry (MS)[1].

While traditional phenylboronic acid (PBA) has long been utilized for cis-diol recognition to enrich glycoproteins, its high pKa restricts its utility, requiring harsh alkaline conditions that can degrade sensitive biological samples. This technical whitepaper explores the mechanistic evolution of novel boronic acid ligands—specifically benzoboroxoles and Wulff-type architectures—that enable high-affinity, reversible glycoprotein capture at physiological pH[2].

Mechanistic Foundations: The Causality of Cis-Diol Recognition

The fundamental mechanism of boronate affinity chromatography relies on the reversible covalent interaction between boronic acids and 1,2- or 1,3-cis-diols present on the glycan chains of glycoproteins[3].

The pKa Limitation of Traditional Ligands

Traditional PBA has a pKa of approximately 8.8. For a stable cyclic boronate ester to form, the boronic acid must transition from a neutral, trigonal planar

state to a tetrahedral, anionic boronate state. This transition dictates that optimal binding only occurs at a pH above the ligand's pKa (typically pH 8.5–9.5)[3]. At physiological pH (7.4), PBA remains predominantly un-ionized, resulting in weak affinity and rapid dissociation of the glycoprotein complex.

The Benzoboroxole Solution

To bypass this limitation, structural chemists developed benzoboroxoles (o-hydroxymethyl phenylboronic acids). The incorporation of an intramolecular hydroxymethyl group facilitates a unique coordination that lowers the pKa to ~7.3[4]. This structural modification shifts the binding equilibrium, allowing the ligand to readily adopt the reactive tetrahedral geometry at pH 7.4. Consequently, benzoboroxoles exhibit superior affinity toward glycopyranosides in neutral water, enabling the purification of glycoproteins from complex biological milieus without altering their native conformation[2].

Logical relationship of boronic acid pKa and glycoprotein binding stability.

Comparative Analysis of Ligand Architectures

To select the appropriate ligand for glycoproteomics workflows, researchers must balance binding affinity, operating pH, and synthesis complexity. The following table summarizes the quantitative performance metrics of modern boronic acid derivatives.

Ligand Architecture	Approximate pKa	Optimal Binding pH	Binding Affinity ( )	Mechanistic Advantage
Phenylboronic Acid (PBA)	8.8	8.5 – 9.5	~mM range	Low cost; serves as the baseline standard for synthetic affinity.
Benzoboroxole	7.3	7.0 – 7.5	~µM to nM range	Intramolecular coordination allows robust binding at physiological pH[4].
Wulff-type Boronic Acid	7.8	7.5 – 8.0	~µM range	Intramolecular B-N coordination lowers pKa and enhances stability.
Fluorophenylboronic Acid	7.4	7.4 – 8.0	~µM range	Electron-withdrawing fluorine atoms increase Lewis acidity of the boron center.

Self-Validating Experimental Protocol: Benzoboroxole-Magnetic Bead Enrichment

In modern glycoproteomics, magnetic bead-based enrichment is preferred over traditional column chromatography due to its scalability and minimal sample loss[5]. The following protocol details a self-validating workflow for enriching N-glycoproteins from human serum using benzoboroxole-functionalized magnetic beads.

Causality-Driven Methodology

Every step in this protocol is designed with a specific biochemical rationale to ensure high specificity and downstream MS compatibility.

Step 1: Sample Preparation & Denaturation

• Action: Dilute 10 µL of human serum in 90 µL of Denaturation Buffer (8M Urea, 100 mM Ammonium Bicarbonate, pH 7.4). Reduce with 10 mM DTT (45 min, 37°C) and alkylate with 20 mM Iodoacetamide (30 min, dark).

• Causality: Unfolding the tertiary structure of serum proteins exposes sterically hindered glycan chains, maximizing the accessibility of cis-diols to the solid-phase ligands[6].

Step 2: Ligand Equilibration

• Action: Wash 1 mg of benzoboroxole-magnetic beads three times with Binding Buffer (100 mM Ammonium Acetate, pH 7.4).

• Causality: Ammonium acetate is utilized because it is a volatile buffer. Unlike phosphate buffers, it will not cause severe ion suppression during downstream LC-MS/MS analysis[6].

Step 3: Glycoprotein Capture & Self-Validation Control

• Action: Add the digested sample to the beads. Validation Control: In a parallel tube, spike a known mixture of Glucose Oxidase (glycosylated, positive control) and Myoglobin (non-glycosylated, negative control) into the beads. Incubate both tubes for 1 hour at room temperature with end-over-end rotation.

• Causality: The parallel control acts as a self-validating system. By measuring the UV absorbance (A280) of the flow-through and eluate of the control tube, researchers can mathematically verify the specificity (Myoglobin rejection) and capacity (Glucose Oxidase recovery) of the batch before proceeding to expensive MS analysis[2].

Step 4: Stringent Washing

• Action: Wash the beads four times with Binding Buffer containing 20% Acetonitrile.

• Causality: The addition of an organic solvent disrupts non-specific hydrophobic interactions between highly abundant un-glycosylated peptides and the polymer backbone of the magnetic beads[5].

Step 5: Competitive Elution

• Action: Elute the captured glycoproteins by incubating the beads with Elution Buffer (0.2 M Sorbitol in 100 mM Ammonium Acetate, pH 7.4) for 30 minutes.

• Causality: Rather than dropping the pH to acidic levels (which can cause protein precipitation or irreversible aggregation), sorbitol is used as a competitive displacer. Sorbitol contains multiple, highly flexible cis-diols that outcompete the glycoprotein glycans for the benzoboroxole binding sites, enabling gentle elution at physiological pH[2].

Experimental workflow for benzoboroxole-mediated glycoprotein enrichment.

Downstream Applications in Biopharma

The integration of novel boronic acid ligands into glycoproteomics has revolutionized biomarker discovery. By coupling benzoboroxole enrichment with PNGase F treatment in the presence of heavy oxygen (

) water, researchers can achieve large-scale, site-specific mapping of the N-glycoproteome[6]. This high-throughput capability is currently being leveraged to identify aberrant glycosylation patterns associated with neurodegenerative disorders and aggressive oncological phenotypes, pushing the boundaries of next-generation precision diagnostics[1].

References

1.[1] Advances and clinical perspectives of boronate affinity-driven glycoproteomics: A review - NIH.gov. Available at: 2.[2] A Benzoboroxole-Based Affinity Ligand for Glycoprotein Purification at Physiological pH - NIH.gov. Available at: 3.[6] A Boronic Acid-Based Enrichment for Site-Specific Identification of the N-glycoproteome Using MS-Based Proteomics - SpringerNature.com. Available at: 4.[3] Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - MDPI.com. Available at: 5.[4] Benzoboroxoles as Efficient Glycopyranoside-Binding Agents in Physiological Conditions - ACS.org. Available at: 6.[5] Boronic acid-functionalized mesoporous magnetic particles with a hydrophilic surface for the multimodal enrichment of glycopeptides for glycoproteomics - RSC.org. Available at:

Sources

• 1. Advances and clinical perspectives of boronate affinity-driven glycoproteomics: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A benzoboroxole-based affinity ligand for glycoprotein purification at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Boronic acid-functionalized mesoporous magnetic particles with a hydrophilic surface for the multimodal enrichment of glycopeptides for glycoproteomics - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. A Boronic Acid-Based Enrichment for Site-Specific Identification of the N-glycoproteome Using MS-Based Proteomics | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Synthesis of redox-active boronic acid biosensors

Executive Summary

This guide details the synthesis, purification, and application of redox-active boronic acid (BA) conjugates for non-enzymatic biosensing. Unlike enzymatic sensors (e.g., Glucose Oxidase), which suffer from thermal instability and pH sensitivity, synthetic boronic acid sensors offer robust, reversible recognition of 1,2- and 1,3-diols (glucose, fructose, ribose) and reactive oxygen species (ROS).

We focus on the synthesis of 4-(Ferrocenecarboxamido)phenylboronic acid (Fc-APBA) . This modular architecture couples a stable redox transducer (Ferrocene) with a recognition unit (Phenylboronic Acid) via an amide linker, allowing for tunable sensitivity and facile surface immobilization.

Design Principles & Mechanism

The core principle of this sensor is the electronic perturbation mechanism .

• Resting State: The boronic acid moiety exists in a trigonal planar (

  ) neutral form. The redox center (Ferrocene) exhibits a specific oxidation potential ( ).

• Binding Event: Upon exposure to a diol (e.g., glucose) at physiological pH (7.4), the boron atom binds the diol and adopts a tetrahedral (

  ) anionic geometry.

• Signal Transduction: This formation of a negative charge (boronate anion) alters the electrostatic environment or induces an intramolecular interaction (e.g., B-N Wulff coordination), shifting the formal potential of the ferrocene or modulating the peak current (

  ).

Mechanism Diagram

The following diagram illustrates the electrochemical "switching" mechanism.

Figure 1: Mechanism of signal transduction. Glucose binding converts the neutral boronic acid to an anionic boronate ester, perturbing the redox center.

Synthetic Protocol: Fc-APBA Conjugate

This protocol utilizes an amide coupling strategy.[1] It is superior to direct lithiation/borylation of ferrocene because it preserves the boronic acid functionality and allows for the introduction of spacers.

Reagents:

• Ferrocenecarboxylic acid (Fc-COOH)

• 4-Aminophenylboronic acid pinacol ester (4-APBA-pin) [Note: Pinacol esters are preferred over free acids for better solubility and silica column stability]

• HATU (Coupling Agent)

• DIPEA (Base)

• DMF (Anhydrous solvent)

• Dichloromethane (DCM) / Methanol

Step-by-Step Methodology

• Activation:

  • Dissolve Ferrocenecarboxylic acid (1.0 eq, 230 mg, 1 mmol) in anhydrous DMF (5 mL) under an Argon atmosphere.

  • Add DIPEA (3.0 eq, 0.52 mL) and stir for 5 minutes.

  • Add HATU (1.2 eq, 456 mg) and stir at Room Temperature (RT) for 20 minutes. The solution should turn a deep orange/red.

• Coupling:

  • Add 4-Aminophenylboronic acid pinacol ester (1.1 eq, 241 mg).

  • Stir the reaction mixture at RT for 12–16 hours. Monitor by TLC (5% MeOH in DCM). The product will be a distinct UV-active, yellow/orange spot.

• Workup & Purification:

  • Dilute reaction with EtOAc (50 mL) and wash with 1M HCl (2x), Sat. NaHCO3 (2x), and Brine (1x).

  • Dry organic layer over MgSO4 and concentrate in vacuo.

  • Crucial Step: Purify via Flash Column Chromatography (Silica Gel). Elute with Hexane:EtOAc (gradient 4:1 to 1:1).

  • Yield: Expect 70–85% of the pinacol-protected conjugate (Fc-APBA-pin).

• Deprotection (Pinacol Cleavage):

  • Dissolve the purified ester in Acetone/H2O (4:1).

  • Add Sodium Periodate (NaIO4, 3.0 eq) and Ammonium Acetate (NH4OAc, 3.0 eq).

  • Stir for 24 hours. The pinacol is oxidatively cleaved.

  • Extract with EtOAc, wash with water, and dry. The free boronic acid (Fc-APBA) is obtained as an orange solid.

Electrode Preparation & Sensing Workflow

To create a functional biosensor, the synthesized molecule must be immobilized or diffused at the electrode interface.

Experimental Workflow Diagram

Figure 2: Workflow from molecule to sensor. Proper electrode polishing is critical for reversible redox kinetics.

Sensing Protocol (Drop-Casting Method)

• Ink Preparation: Dissolve Fc-APBA (2 mg) in 1 mL of Ethanol containing 0.5% Nafion (binder).

• Deposition: Drop-cast 5 µL of the ink onto a polished Glassy Carbon Electrode (GCE). Allow to dry at RT for 30 mins.

• Measurement:

  • Electrolyte: 0.1 M PBS (pH 7.4). Note: pH is critical. If pH < pKa of the boronic acid (~8.5), sensitivity drops. Adding fructose (higher affinity) or using modified boronic acids (e.g., with ortho-aminomethyl groups) can lower the pKa for neutral pH sensing.

  • Technique: Differential Pulse Voltammetry (DPV).[2][3]

  • Parameters: Scan range -0.2 V to +0.6 V vs Ag/AgCl.

  • Titration: Add glucose aliquots (0 mM to 20 mM) and record the shift in peak potential (

    ) or decrease in current ( ).

Characterization & Validation

Data Summary: Expected Parameters

Parameter	Value / Characteristic	Notes
1H NMR (DMSO-d6)	9.8 (s, 1H, NH), 8.0 (s, 2H, B-OH)	B-OH signal disappears with D2O shake.
11B NMR	~29 ppm (Trigonal) ~8 ppm (Tetrahedral)	Shift confirms glucose binding.
Redox Potential ( )	~0.35 V vs Ag/AgCl	Typical for amido-ferrocene derivatives.
Sensitivity	2–10 µA/mM	Dependent on surface coverage.
Linear Range	1 mM – 20 mM	Covers physiological blood glucose.

Validation Check (Self-Correction)

• The "Boroxine" Problem: In 1H NMR, boronic acids often dehydrate to form trimeric boroxines, causing broadening or confusing peaks.

  • Solution: Add 1 drop of D2O or CD3OD to the NMR tube to hydrolyze the trimer back to the monomeric acid for a clean spectrum.

• The "False Positive" Check: Run a control CV with Mannitol or Sorbitol . Boronic acids bind these sugar alcohols much stronger than glucose. If the sensor fails to respond to Sorbitol, the synthesis failed (likely oxidation of the boron).

Troubleshooting & Expert Tips

• Stability: Ferrocene derivatives can oxidize in solution over days (turning green/blue). Store solid Fc-APBA at -20°C under Argon. Prepare fresh solutions for sensing.

• Selectivity: Glucose binding is relatively weak (

  ). To improve selectivity over fructose, use bis-boronic acid designs (e.g., anthracene-bis-boronic acid) which fit the specific geometry of glucose.

• Solubility: If the Fc-APBA is too hydrophobic for aqueous sensing, introduce a PEG linker between the ferrocene and the phenyl ring during the coupling step.

References

• Saleem, M. et al. (2017). "Synthesis of ferrocene boronic acid-based block copolymers... and their glucose sensing properties." Arabian Journal of Chemistry.

• James, T. D., Sandanayake, K. R., & Shinkai, S. (1995). "Chiral discrimination of monosaccharides using a fluorescent molecular sensor." Nature. (Seminal work on Boronic Acid-Diol mechanisms).

• Lacina, K. & Skládal, P. (2014). "Electrochemical Biosensors Based on Ferroceneboronic Acid and Its Derivatives: A Review." Sensors.[1][2][3][4][5][6][7][8][9]

• Bull, S. D. et al. (2013). "Exploiting the reversible covalent bonding of boronic acids: recognition, sensing, and assembly." Accounts of Chemical Research.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enzyme-free glucose sensors with efficient synergistic electro-catalysis based on a ferrocene derivative and two metal nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. scienceopen.com [scienceopen.com]
• 5. mdpi.com [mdpi.com]
• 6. Electrochemical displacement sensor based on ferrocene boronic acid tracer and immobilized glycan for saccharide binding proteins and E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Boronate-appended polymers with diol-functionalized ferrocene: an effective and selective method for voltammetric glucose sensing - Dalton Transactions (RSC Publishing) DOI:10.1039/D0DT03776A [pubs.rsc.org]
• 8. Synthesis of ferrocene boronic acid-based block copolymers via RAFT polymerization and their micellization, redox responsive and glucose sensing properties - Arabian Journal of Chemistry [arabjchem.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solubilization of 3-(4-Aminophenylamino)phenylboronic Acid

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals struggling with the aqueous solubility of 3-(4-Aminophenylamino)phenylboronic acid . Because this compound contains a highly lipophilic diphenylamine core and a weakly acidic boronic acid group, it is notoriously difficult to dissolve in standard physiological buffers (e.g., PBS, pH 7.4).

This guide uses a diagnostic Q&A format to help you understand the chemical causality of your precipitation issues, select the right solubilization strategy, and execute self-validating experimental protocols.

Part 1: Mechanistic Troubleshooting (Why is my compound crashing out?)

Q: Why does 3-(4-Aminophenylamino)phenylboronic acid precipitate immediately when added to PBS (pH 7.4)? A: The precipitation is driven by the compound's ionization state. At pH 7.4, the primary and secondary amines are unprotonated (neutral), and the boronic acid group (pKa ~8.8) is un-ionized (neutral). Without an ionic charge to facilitate hydration, the highly hydrophobic diphenylamine core forces the molecules to aggregate. Furthermore, neutral boronic acids are prone to intermolecular hydrogen bonding, forming highly insoluble trimeric anhydrides (boroxines) in aqueous environments. Baseline solubility of heavily substituted phenylboronic acids in neutral water is typically less than 0.1 mM (1).

Q: What are the primary chemical pathways to force this compound into an aqueous solution? A: You must alter the chemical state of the molecule or shield its hydrophobic core. This can be achieved through three primary mechanisms:

• Alkaline Ionization: Raising the pH > 9.0 to form a water-soluble boronate anion.

• Diol Complexation: Adding a 1,2-diol (like fructose) to form a highly soluble anionic boronate ester at neutral pH (2).

• Steric Encapsulation: Using cyclodextrins to physically shield the hydrophobic rings from water.

Caption: Chemical state transitions governing the solubility of the boronic acid derivative.

Part 2: Strategic Decision Making

Use the following logical workflow to select the optimal solubilization strategy based on the constraints of your downstream assay (e.g., live-cell imaging, enzymatic assays, or structural biology).

Caption: Decision matrix for selecting a solubilization strategy for the boronic acid derivative.

Part 3: Step-by-Step Solubilization Protocols

Protocol A: The DMSO Co-Solvent Method

Best for: Biochemical assays where <5% DMSO is tolerated.

• Causality: Dissolving the powder in 100% anhydrous DMSO overcomes the solid-state lattice energy and prevents premature boroxine formation. Rapid, dropwise addition into a large aqueous volume prevents the local concentration from exceeding the metastable zone width, avoiding irreversible nucleation.

• Step-by-Step:

  • Weigh the required amount of 3-(4-Aminophenylamino)phenylboronic acid.

  • Dissolve completely in 100% anhydrous DMSO to create a 50 mM master stock.

  • Place your target aqueous buffer (e.g., PBS) on a magnetic stir plate and stir vigorously.

  • Using a micropipette, add the DMSO stock dropwise (1 µL per second) directly into the center of the vortex until you reach the target concentration (ensure final DMSO is ≤5% v/v).

• Self-Validation System: Centrifuge the final solution at 10,000 x g for 5 minutes. If a visible pellet forms, localized supersaturation occurred. Measure the absorbance of the supernatant at 280 nm to quantitatively verify the true dissolved concentration.

Protocol B: Diol-Complexation (Fructose) Method

Best for: Physiological pH assays where DMSO is toxic, but sugars do not interfere.

• Causality: Boronic acids form reversible covalent bonds with cis-1,2-diols (like D-fructose). This reaction releases a proton, dropping the pKa of the resulting boronate ester to ~4.5. At pH 7.4, this ester is fully ionized (anionic), drastically increasing aqueous solubility without organic solvents.

• Step-by-Step:

  • Prepare a 100 mM solution of D-fructose in PBS (pH 7.4).

  • Add the compound powder directly to the fructose-PBS solution (target up to 10 mM).

  • Sonicate in a water bath for 15 minutes at room temperature until optically clear.

• Self-Validation System: Monitor the pH of the buffer during the addition. Because the complexation reaction releases protons, the pH will naturally drop. A measurable drop in pH validates that the covalent complex is successfully forming. Re-adjust the final pH to 7.4 using 0.1 M NaOH.

Protocol C: Cyclodextrin Encapsulation (HP-β-CD)

Best for: Live-cell assays requiring strict physiological conditions without co-solvents or reactive sugars.

• Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a hydrophilic exterior. The bulky, lipophilic diphenylamine moiety of the compound inserts into this cavity, shielding it from water, while the hydrophilic exterior of the CD maintains bulk aqueous solubility (3).

• Step-by-Step:

  • Prepare a 10% to 20% (w/v) solution of HP-β-CD in your target buffer.

  • Add the compound powder to the cyclodextrin solution.

  • Incubate on a rotary shaker overnight (12-16 hours) at 37°C to allow thermodynamic partitioning into the cyclodextrin cavities.

  • Filter the solution through a 0.22 µm syringe filter to remove any unencapsulated solid.

• Self-Validation System: Perform a phase-solubility test. Prepare three tubes with 0%, 5%, and 10% HP-β-CD. Add excess compound to all three, incubate, and filter. A linear increase in UV absorbance at 280 nm across the tubes validates a 1:1 inclusion complex formation.

Part 4: Quantitative Data Presentation

The table below summarizes the expected outcomes of the solubilization strategies discussed above.

Solubilization Strategy	Target pH	Max Estimated Solubility	Primary Mechanism	Key Limitation
Aqueous Buffer (Control)	7.4	< 0.1 mM	None (Neutral State)	Insoluble for most assays
Alkaline Buffer	9.5	> 50 mM	Boronate Anion Formation	Denatures sensitive proteins
5% DMSO Co-solvent	7.4	~ 1 - 2 mM	Solvation of Hydrophobic Core	DMSO toxicity in live cells
100 mM Fructose	7.4	> 20 mM	Anionic Boronate Ester	Competes with sugar-binding
10% HP-β-CD	7.4	~ 5 - 10 mM	Steric Encapsulation	Slower release kinetics

Part 5: Frequently Asked Questions (FAQs)

Q: Can I just heat the PBS buffer to 80°C to dissolve the powder directly? A: No. Heating aqueous suspensions of boronic acids often drives thermal dehydration, converting the boronic acid into its trimeric anhydride (boroxine). Boroxines are significantly more hydrophobic than the parent boronic acid, which will actually worsen your solubility problem. Always use chemical strategies (pH, diols, CDs) rather than brute-force heat.

Q: Why does my solution turn milky white when I add my DMSO stock to PBS, even when I keep the final DMSO under 5%? A: This indicates you have exceeded the metastable zone width during addition. If you inject the DMSO stock too quickly or without sufficient vortexing, the local concentration of the compound at the injection site spikes, causing irreversible nucleation. You must add it dropwise into a rapidly moving aqueous phase.

Q: Will adding fructose interfere with my downstream biological assay? A: It depends on the assay. If you are studying cellular metabolism or using sugar-binding lectins, 100 mM fructose will cause massive interference. However, if you are performing an isolated enzymatic assay or a simple bioconjugation reaction, the fructose-boronate ester complex is highly reversible. The free compound will continuously release from the fructose complex to interact with your target protein as the equilibrium shifts.

Part 6: References

• Title: Solubility of phenylboronic compounds in water Source: SciSpace / ResearchGate URL: 1

• Title: Phenylboronic acid – preparation and application Source: Georganics URL: 2

• Title: Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs Source: International Journal of Pharmaceutical and Phytopharmacological Research URL: 3

Sources

• 1. scispace.com [scispace.com]
• 2. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 3. eijppr.com [eijppr.com]

Technical Support Center: Optimizing Boronic Acid-Diol Binding

Topic: Optimizing pH for Boronic Acid-Diol Binding Affinity

Audience: Researchers, Chemical Biologists, and Drug Development Scientists.

Introduction: The Lewis Acid-Base Equilibrium

Welcome to the technical support hub for boronic acid chemistry. The binding affinity between a boronic acid (BA) and a diol (e.g., glucose, dopamine, RNA ribose) is not a static property; it is a dynamic equilibrium dictated by the coordination geometry of the boron atom.

The central challenge in optimizing this interaction is the hybridization switch . Boronic acids exist in equilibrium between a neutral, trigonal planar form (

) and an anionic, tetrahedral form ( ). While both forms can bind diols, the tetrahedral boronate anion forms esters with significantly higher stability ( ). Therefore, the pH of your system relative to the pKa of the boronic acid is the single most critical variable.

Module 1: The Fundamentals (Mechanism & Visualization)

Q: Why does pH control binding affinity?

A: Boronic acids are Lewis acids. At low pH, they remain neutral and electron-deficient (

), making them susceptible to hydrolysis (water attacks the boron, breaking the ester bond). As pH rises (or pKa is lowered), the boron atom accepts a hydroxyl ion, becoming a tetrahedral boronate anion ( ). This anionic form relieves ring strain when binding to cis-diols, effectively "locking" the diol into a stable cyclic ester.

Visualizing the Equilibrium:

Figure 1: The ionization equilibrium. High affinity binding (Green) is dependent on the formation of the tetrahedral boronate anion (Blue).

Module 2: Troubleshooting Guide

Issue 1: "My binding affinity is negligible at physiological pH (7.4)."

Root Cause: The pKa of unmodified phenylboronic acid (PBA) is ~8.8. At pH 7.4, <5% of the boronic acid is in the reactive anionic form. Solution: You must either increase the pH (if your sample allows) or lower the pKa of the boronic acid probe.

Technical Fix: Chemical Modification Electron-withdrawing groups (EWGs) stabilize the anionic form, lowering the pKa.

Boronic Acid Derivative	Approx.[1][2][3][4][5][6][7][8][9][10] pKa	Optimal Binding pH Range	Notes
Phenylboronic acid (PBA)	8.8	9.0 – 10.0	Standard reference; poor binding at pH 7.4.
3-Aminophenylboronic acid	8.2	8.5 – 9.5	Amine allows for conjugation; slight pKa drop.
4-Carboxyphenylboronic acid	8.4	8.5 – 9.5	Used for surface immobilization.
3-Fluorophenylboronic acid	7.8	8.0 – 9.0	Inductive effect lowers pKa.
2-Fluorophenylboronic acid	6.5	6.8 – 7.8	Ideal for physiological pH. Ortho-F interaction.
Wulff-type (o-aminomethyl)	5.5 – 6.5	6.0 – 7.5	Intramolecular B-N coordination lowers pKa.

Issue 2: "I see high background noise or erratic binding constants."

Root Cause: Buffer Interference. Many common biological buffers contain groups that compete with your target diol for the boron center. Solution: Switch to a non-coordinating buffer.

Buffer Compatibility Matrix:

• FORBIDDEN: Tris (contains 1,2-diol), Bicine (hydroxyethyl group), Sorbitol (competitor).

• RISKY: Citrate (alpha-hydroxy acid can chelate boron).

• RECOMMENDED: Phosphate (PBS), HEPES, PIPES, Carbonate (for pH > 9).

Module 3: Experimental Protocol

Protocol: Alizarin Red S (ARS) Displacement Assay

This is the gold standard for determining the binding constant (

) of a boronic acid to a specific diol.

Principle: ARS binds to boronic acid, forming a highly fluorescent complex.[7] When a diol (sugar) is added, it displaces the ARS because the boronic acid-diol bond is stronger. This results in fluorescence quenching .

Workflow Diagram:

Figure 2: The ARS displacement workflow. Note that the signal decreases upon successful binding.

Step-by-Step Procedure:

• Buffer Prep: Prepare 0.1 M Phosphate Buffer (PBS), pH 7.4. Crucial: Do not use Tris.

• ARS Stock: Dissolve Alizarin Red S to

  M in buffer.

• Boronic Acid Stock: Dissolve your boronic acid (e.g., PBA or 2-F-PBA) to

  M.

• Complex Formation: Mix ARS and Boronic Acid. The molar ratio of BA to ARS should be roughly 20:1 to ensure all ARS is bound initially.

  • Check: The solution should turn from orange/red to a deeper color, and fluorescence should peak.

• Titration: Add the target diol (e.g., Glucose) in increments.

• Readout: Measure fluorescence intensity (

  ).

  • Excitation: 468 nm

  • Emission: 572 nm

• Calculation: Plot

  vs. (Benesi-Hildebrand plot) to determine the association constant ( ).

Module 4: Advanced Optimization

Q: How do I increase selectivity for Glucose over Fructose?

A: Fructose inherently binds mono-boronic acids stronger than glucose (approx. 40x stronger) due to its syn-periplanar diol geometry. Strategy: Use Bis-boronic acids . Glucose contains multiple diol pairs. By designing a molecule with two boronic acid groups spaced exactly to match the C1-C2 and C4-C6 diols of glucose (an "exact fit"), you create a "chelating effect" that favors glucose over fructose.

The "Wulff-Type" Modification: For physiological pH applications, consider o-aminomethylphenylboronic acid . The intramolecular B-N bond stabilizes the tetrahedral geometry without requiring high pH, effectively lowering the operational pKa to ~6.0.

References

• Springsteen, G., & Wang, B. (2002).[7] A detailed examination of boronic acid-diol complexation. Tetrahedron, 58(26), 5291-5300.[7]

• Bull, S. D., Davidson, M. G., van den Elsen, J. M., Fossey, J. S., Jenkins, A. T., Jiang, Y. B., ... & James, T. D. (2013). Exploiting the reversible covalent bonding of boronic acids: recognition, sensing, and assembly.[7][11] Accounts of Chemical Research, 46(2), 312-326.

• Dowlut, M., & Hall, D. G. (2006). An improved class of sugar-binding boronic acids, soluble and capable of complexing glycosides in neutral water. Journal of the American Chemical Society, 128(13), 4226-4227.

• Yan, J., Springsteen, G., Deeter, S., & Wang, B. (2004). The relationship among pKa, pH, and binding constants in the interactions between boronic acids and diols—it is not as simple as it appears.[4][6][12] Tetrahedron, 60(49), 11205-11209.

Sources

• 1. Polymerized Alizarin Red–Inorganic Hybrid Nanoarchitecture (PARIHN) as a Novel Fluorogenic Label for the Immunosorbent Assay of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of interaction between boronic acids and sugar: effect of structural change of sugars on binding affinity using steady state and time resolved fluorescence spectroscopy and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Probing the General Time Scale Question of Boronic Acid Binding with Sugars in Aqueous Solution at Physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Molecular recognition with boronic acids—applications in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]
• 11. par.nsf.gov [par.nsf.gov]
• 12. aablocks.com [aablocks.com]

Technical Support Center: Diphenylamine (DPA) Biosensor Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in electroanalytical chemistry: the unwanted oxidation and subsequent degradation of diphenylamine (DPA) moieties in biosensors.

Whether you are using DPA as a redox mediator, a fluorescent probe, or a structural polymer backbone, maintaining its reversible redox state is critical for sensor fidelity. This guide synthesizes mechanistic theory with field-proven troubleshooting strategies to help you stabilize your DPA-based platforms.

Part 1: Mechanistic Overview & Electrochemical Data

To prevent DPA oxidation, we must first understand the causality of its degradation. When DPA is subjected to anodic potentials exceeding its stable window, it undergoes an irreversible EC2EE mechanism (Electrochemical-Chemical-Electrochemical-Electrochemical).

The initial electron transfer generates a highly reactive DPA radical cation. Because the para-positions of the phenyl rings are sterically unhindered, these radicals rapidly couple (dimerize) to form N,N'-diphenylbenzidine (DPB)[1]. Subsequent oxidation of DPB yields diphenylbenzidine violet, an insoluble product that irreversibly fouls the electrode surface and destroys the sensor's baseline.

Table 1: Electrochemical Properties of DPA and its Oxidation Byproducts

State	Chemical Species	Redox Potential (vs Ag/AgCl)	Reversibility	Biosensor Impact
Reduced (Active)	Diphenylamine (DPA)	+0.40 V to +0.50 V	Reversible	Stable baseline, rapid electron transfer
Intermediate	DPA Radical Cation	> +0.60 V	Highly Reactive	Triggers the irreversible dimerization cascade
Oxidized Dimer	Diphenylbenzidine (DPB)	+0.65 V to +0.67 V	Irreversible	Electrode fouling, severe signal drift
Fully Oxidized	DPB Violet	> +0.70 V	Irreversible	Complete loss of electrochemical activity

Mechanistic Pathway & Intervention Points

Fig 1: DPA oxidation pathway and targeted prevention strategies.

Part 2: Troubleshooting FAQs

Q1: Why is my DPA-based biosensor showing a drifting baseline and loss of reversibility after a few cyclic voltammetry (CV) scans? Causality & Solution: You are likely exceeding the anodic potential threshold of DPA. When DPA is subjected to potentials above +0.60 V (vs Ag/AgCl), it oxidizes to a radical cation, which rapidly dimerizes to form DPB[1][2]. Actionable Step: Restrict your upper potential limit to +0.50 V during CV or amperometric measurements. If higher potentials are strictly required to oxidize your target analyte, you must transition to a sterically hindered DPA derivative (see Q3).

Q2: How can I prevent dissolved oxygen and endogenous oxidants from degrading the DPA mediator during continuous monitoring? Causality & Solution: Dissolved oxygen and reactive oxygen species (ROS) in biological matrices act as electron acceptors, prematurely oxidizing DPA and depleting the active mediator pool. Actionable Step: Incorporate a sacrificial antioxidant into your buffer system. Ascorbic acid (Vitamin C) is highly effective; it acts as a potent reducing agent that transfers electrons to DPB, reducing it back to its active state[3]. Maintain the buffer pH between 4.0 and 5.0 to optimize the protonation constant of the DPB-ascorbic acid electron transfer reaction[3]. Additionally, purge the electrochemical cell with N2 or Argon for 15 minutes prior to measurements.

Q3: Can I chemically modify the DPA molecule to prevent the dimerization step entirely? Causality & Solution: Yes. The dimerization of DPA radical cations occurs predominantly at the para-position of the phenyl rings due to a lack of steric hindrance[1]. Actionable Step: Utilize an alkylated DPA derivative (e.g., Vanlube 81) containing bulky hydrocarbon groups at the para-positions. This steric hindrance physically blocks C-C coupling, ensuring the oxidation remains a reversible, single-electron transfer process[1].

Q4: My DPA sensor loses sensitivity when tested in raw serum. How do I protect the DPA moieties from complex matrix fouling? Causality & Solution: Proteins and lipids in serum adsorb onto the electrode, and endogenous metal ions (like Zn²⁺ or Cu²⁺) can coordinate with DPA or catalyze its oxidation, inactivating the sensor[4]. Actionable Step: Encapsulate the DPA within a protective nanocomposite matrix. Dispersing DPA within a Single-Walled Carbon Nanotube (SWCNT) and Cetyltrimethylammonium Bromide (CTAB) film is a proven methodology[4]. The hydrophobic tail of the CTAB surfactant interacts with the electrode, while the polar head groups face the aqueous phase, creating a semi-permeable barrier that protects the DPA from macromolecular fouling while allowing small target analytes to diffuse.

Part 3: Standard Operating Procedure (SOP)

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for fabricating an oxidation-resistant DPA biosensor.

Protocol: Fabrication of an Oxidation-Resistant DPA/SWCNT/CTAB Biosensor

Step 1: Electrode Preparation Polish a Glassy Carbon Electrode (GCE) using 0.05 µm alumina slurry on a micro-cloth pad. Rinse thoroughly with ultra-pure water and sonicate in a 1:1 ethanol/water mixture for 5 minutes to remove residual particulates.

Step 2: Matrix Formulation Disperse 1.0 mg of SWCNTs in 1.0 mL of 0.1 M CTAB aqueous solution. Sonicate the mixture for 30 minutes until a homogenous black suspension is achieved. The CTAB acts as both a dispersing agent for the nanotubes and a protective micellar barrier[4].

Step 3: DPA Incorporation Add 10 mM of Diphenylamine (DPA) to the SWCNT/CTAB suspension. Vortex for 5 minutes to ensure uniform encapsulation of DPA within the hydrophobic cores of the CTAB micelles.

Step 4: Drop-Casting Drop-cast 5.0 µL of the DPA/SWCNT/CTAB suspension onto the active surface of the polished GCE. Dry the electrode strictly at room temperature in a desiccator to prevent heat-induced auto-oxidation.

Step 5: Antioxidant Shielding Prior to testing, incubate the modified electrode in a 0.1 M Phosphate Buffer Solution (PBS, pH 5.0) containing 1.0 mM Ascorbic Acid for 10 minutes. This primes the antioxidant defense mechanism, ensuring any trace DPB formed during preparation is reduced back to active DPA[2][3].

Step 6: Electrochemical Validation (Self-Validation Step) Perform Cyclic Voltammetry (CV) at a scan rate of 50 mV/s within a restricted potential window of -0.2 V to +0.5 V (vs Ag/AgCl). Validation Check: If the CV scan shows an irreversible oxidation peak at or above +0.65 V, the protective matrix has failed or the potential window is too wide. A successful assembly will yield a stable, highly reversible redox couple centered around +0.40 V, validating the integrity of the protected DPA moieties[4].

Fig 2: Step-by-step fabrication workflow for an oxidation-resistant DPA biosensor.

References

• Title: The Application of Rapid Scan Cyclic Voltammetry and Digital Simulation to the Study of the Mechanism of Diphenylamine Oxidation, Radical Cation Dimerization, and Polymerization in Acetonitrile Source: University of Texas (utexas.edu) URL: 1

• Title: An Electrochemical Sensor for Diphenylamine Detection Based on Reduced Graphene Oxide/Fe3O4-Molecularly Imprinted Polymer Source: National Institutes of Health (nih.gov) URL: 2

• Title: Investigation of Electron Transfer Reaction Between Diphenylbenzidine and Ascorbic Acid Source: SciSpace (scispace.com) URL: 3

• Title: Electrochemical Determination of Zn2+ ion using Diphenylamine/Single Walled Carbon Nanotube/Cetyltrimethylammonium Bromide Mod Source: Indian Society of Surface Science and Technology (issstindian.org) URL: 4

Sources

• 1. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 2. An Electrochemical Sensor for Diphenylamine Detection Based on Reduced Graphene Oxide/Fe3O4-Molecularly Imprinted Polymer with 1,4-Butanediyl-3,3′-bis-l-vinylimidazolium Dihexafluorophosphate Ionic Liquid as Cross-Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. issstindian.org [issstindian.org]

Enhancing electron transfer rates in boronic acid redox probes

Boronic Acid Redox Probe Support Center Senior Application Scientist: Dr. A. Vance Current Status: Online | Ticket Priority: High

Welcome to the Technical Support Hub

You are likely here because your boronic acid (BA) redox probe—whether ferrocene-based, methylene blue, or quinone-conjugated—is exhibiting non-ideal electrochemical behavior. In biosensing, the difference between a "working" sensor and a "high-performance" sensor often lies in the electron transfer rate constant (

).

When

is slow, you lose temporal resolution and sensitivity. This guide bypasses standard textbook definitions to address the specific experimental failures causing sluggish kinetics and signal drift.

Part 1: Diagnostic Logic (Troubleshooting Map)

Before altering your chemistry, identify the specific failure mode. Use the logic map below to route your troubleshooting.

Figure 1: Diagnostic logic tree for identifying root causes of electrochemical sensor failure.

Part 2: Troubleshooting Guides & FAQs

Ticket #001: "My Cyclic Voltammetry (CV) peaks are too wide ( mV)."

Diagnosis: Slow Heterogeneous Electron Transfer (HET). Ideally, a surface-confined reversible redox couple (like ferrocene) should have zero peak separation (

). In diffusion-controlled systems, it should be ~59 mV/n. If your is 100–200 mV, the electron is struggling to tunnel from the electrode to the redox center.

The Fix: Nanostructuring with CNTs Planar electrodes (Gold, Glassy Carbon) often lack the density of states (DOS) required for fast kinetics with bulky boronic acid probes.

• Why it works: Carbon Nanotubes (CNTs) act as "molecular wires," reducing the tunneling distance. The edge-plane sites on CNTs have significantly faster kinetics (

  ) than the basal plane of graphite or bulk gold [1].

• Protocol:

  • Disperse: 1 mg Multi-Walled CNTs (MWCNTs) in 1 mL DMF. Sonicate for 30 mins.

  • Cast: Drop-cast 5 µL onto your Glassy Carbon Electrode (GCE).

  • Dry: Evaporate solvent under an IR lamp or

    stream.

  • Functionalize: Immobilize your boronic acid probe onto this CNT scaffold using pyrene-stacking (non-covalent) or diazonium chemistry (covalent).

Validation Step (The Trumpet Plot): To confirm kinetic improvement, run CVs at scan rates (

) from 0.1 to 10 V/s.

• Plot: Peak potential (

  ) vs. .

• Result: A "trumpet" shape indicates the transition from reversible to quasi-reversible behavior. A narrower trumpet at high speeds indicates a higher

  [2].

Ticket #002: "The sensor signal decays after 10 scans (Drift)."

Diagnosis: Steric Crowding and SAM Disorganization. If you form a Self-Assembled Monolayer (SAM) using only your boronic acid probe, the molecules pack too tightly. When the bulky redox center (e.g., ferrocene) oxidizes, it requires counter-ions to balance the charge. In a packed monolayer, there is no physical space for ions to enter, destabilizing the film [3].

The Fix: The "Mixed SAM" Strategy You must dilute your probe with a "spacer" molecule.

• Why it works: Spacers (e.g., 6-mercapto-1-hexanol) isolate redox centers, preventing lateral steric hindrance and allowing conformational freedom for the boronic acid to bind the sugar target [4].

• Protocol:

  • Ratio: Prepare a solution with a 1:5 to 1:9 ratio of [Probe] : [Spacer]. Total thiol concentration should be ~1-2 mM.

  • Solvent: Ethanol (degassed).

  • Incubation: Immerse clean gold electrode for 12–24 hours in the dark.

  • Backfilling (Optional): If drift persists, incubate the formed SAM in a high-concentration solution (5 mM) of the spacer for 30 mins to fill pinhole defects.

Ticket #003: "I see no response to Glucose/Fructose at neutral pH."

Diagnosis: pKa Mismatch. Boronic acids bind diols most effectively in their anionic tetrahedral form (

). However, the pKa of phenylboronic acid is ~8.8. At pH 7.4 (physiological), it is mostly neutral and inactive.

The Fix: Chemical Tuning (Wulff-Type) Do not just raise the pH (which damages cells). You must lower the pKa of the probe.

• Mechanism: Introducing an electron-withdrawing group (EWG) or an intramolecular coordinate bond (e.g., B-N bond in Wulff-type boronic acids) stabilizes the anionic form, lowering the pKa to ~6.5–7.0 [5].

• Selection Guide:

  Probe Type	Approx pKa	Best for pH
  Phenylboronic Acid	~8.8	Alkaline (>8.5)
  Fluorophenylboronic Acid	~7.2	Physiological (7.4)

  | Wulff-Type (o-aminomethyl) | ~5.8 - 6.5 | Acidic/Neutral (5.0 - 7.4) |

Part 3: The Mechanism of Electron Transfer

Understanding where the bottleneck occurs is critical. The diagram below illustrates the electron transfer pathway and where specific optimizations apply.

Figure 2: Electron transfer pathway.[1] The "Optimization Zone" is where CNTs (reducing barrier width) and conjugated linkers (improving conductivity) operate.

Part 4: Advanced Experimental Protocol

Workflow: Fabrication of a High-Kinetics Ferrocene-Boronic Acid Sensor

This protocol synthesizes the "Mixed SAM" and "Nanostructuring" solutions into a single workflow.

Reagents:

• Probe: Ferrocene-boronic acid thiol (Fc-BA-SH).

• Spacer: 6-mercapto-1-hexanol (MCH).

• Electrolyte: 0.1 M PBS (pH 7.4).

Step-by-Step:

• Electrode Polishing:

  • Polish Gold (Au) electrode with 0.05 µm alumina slurry.

  • Sonicate in Ethanol/Water (1:1) for 5 mins.

  • QC Check: Run CV in 5 mM Ferricyanide.

    must be < 70 mV.[2]

• Electrochemical Cleaning:

  • Run CV in 0.5 M

    (-0.2 V to +1.6 V) until the gold oxide reduction peak is stable. This activates the surface sites.

• SAM Deposition (The Critical Step):

  • Prepare a 2 mM total thiol solution in absolute ethanol.

  • Ratio: 100 µM Fc-BA-SH + 1900 µM MCH (1:19 ratio).

  • Note: A high dilution is required because Fc is bulky.

  • Immerse electrode for 16 hours at room temperature.

• Post-Treatment:

  • Rinse with Ethanol, then Water.

  • "Break-in" Scan: Cycle the electrode in blank PBS buffer (0 to +0.6 V) for 20 cycles at 100 mV/s.

  • Observation: You will see the peak current (

    ) stabilize and the peak separation ( ) decrease as the monolayer reorganizes.

• Data Acquisition:

  • Add Glucose (0–10 mM).

  • Record Differential Pulse Voltammetry (DPV) for maximum sensitivity.

  • Expectation: A shift in

    or decrease in proportional to concentration.

References

• Banks, C. E., & Compton, R. G. (2006). New electrodes for old: from carbon nanotubes to edge plane pyrolytic graphite. The Analyst, 131(1), 15-21. [Link]

• Laviron, E. (1979). General expression of the linear potential sweep voltammogram in the case of diffusionless electrochemical systems. Journal of Electroanalytical Chemistry, 101(1), 19-28. [Link]

• Chidsey, C. E. (1991). Free energy and temperature dependence of electron transfer at the metal-electrolyte interface. Science, 251(4996), 919-922. [Link]

• Mirsky, V. M., et al. (1997). Effect of organization of self-assembled monolayers on cellular adhesion. Langmuir, 13(21), 5721-5725. [Link]

• James, T. D., Sandanayake, K. R., & Shinkai, S. (1996). Saccharide sensing with molecular receptors based on boronic acid.[3] Angewandte Chemie International Edition, 35(17), 1910-1922. [Link]

Sources

• 1. case.edu [case.edu]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Non-Specific Binding in Boronic Acid Assays

This technical guide is designed for researchers and assay developers working with boronic acid chemistries. It moves beyond basic protocols to address the mechanistic causes of non-specific binding (NSB) and provides self-validating troubleshooting strategies.

Topic: Optimization of Boronate Affinity Chromatography and Sensors Audience: Senior Scientists, Assay Developers, Chemical Biologists Objective: Eliminate signal-to-noise bottlenecks caused by matrix interference and non-specific adsorption.

The Mechanic of Binding: Why NSB Occurs

To fix NSB, you must first distinguish between Chemical Interference (competitive binding) and Matrix Adsorption (surface fouling). Boronic acids are not just "sugar magnets"; they are Lewis acids that exist in a pH-dependent equilibrium.

The Boronate Equilibrium

Boronic acids exist in a trigonal (neutral) form and a tetrahedral (anionic) form.

• High Affinity: The tetrahedral boronate anion binds cis-diols (sugars, glycans) most effectively, forming a stable cyclic ester.

• The Trap: To generate this anion, protocols often raise the pH > 8.5 (above the pKa of phenylboronic acid). This creates a negatively charged surface that acts like a weak Cation Exchange Resin, attracting positively charged proteins (e.g., those with high pI) via electrostatic NSB.

• Hydrophobic NSB: The phenyl ring of the ligand is hydrophobic, attracting albumin and other "sticky" serum proteins via hydrophobic interaction.

Visualization: The Binding & Interference Pathway

The following diagram illustrates the specific binding pathway versus the two main modes of NSB (Ionic and Hydrophobic).

Figure 1: Mechanistic pathways of Boronic Acid binding.[1] Note that high pH promotes specific binding but simultaneously increases ionic NSB risks.

Troubleshooting Guide: Buffer & Chemical Environment

Q: Why is my signal low even when I know the target is present?

A: You might be using Tris buffer. This is a classic "silent killer" in boronate assays. Tris (tris(hydroxymethyl)aminomethane) contains a 1,2-aminoalcohol moiety that structurally mimics a cis-diol.

• Mechanism: Tris competitively binds to the boronic acid ligand, effectively blocking the binding site from your target glycoprotein or sugar [1].

• Solution: Switch to HEPES (25-50 mM) or Phosphate buffer.

• Exception: Tris can be used intentionally in the elution or washing phase to displace weak binders, acting as a "shielding agent" to improve purity, but never during the capture phase [2].

Q: I see high background binding of non-glycosylated proteins. How do I stop this?

A: Your blocking agent might be the problem, or you need to tune the ionic strength.

1. The "Sugar-Free" Blocking Rule

Standard Western blot blockers like Non-Fat Milk are disastrous here because they contain lactose (a sugar) and various glycoproteins (caseins) that will bind to your ligand.

• Protocol: Use 3% BSA (Fatty Acid Free, Fraction V) .

  • Critical Check: Ensure the BSA is not glycated. Standard BSA can contain glycation products. If background persists, switch to 0.1% Casein (chemically dephosphorylated and sugar-free) or a synthetic blocker like PVA (Polyvinyl alcohol) —but be careful, as PVA can crosslink boronic acids.

  • Safest Bet:PEGylation . Add 0.05% PEG-2000 or Tween-20 to your buffer. This creates a hydration shell that repels hydrophobic proteins without interacting with the boronate ligand [3].

2. Ionic Strength Tuning

If your NSB is ionic (attraction to the negative boronate anion), increase the salt concentration.

• Protocol: Add 150–500 mM NaCl to your binding buffer. This shields the electrostatic attraction between the boronate anion and positively charged non-target proteins.

Advanced Optimization: Ligand & pH Tuning

Q: My target degrades at pH 9.0. Can I bind at neutral pH?

A: Yes, by tuning the pKa of the ligand. Standard Phenylboronic Acid (PBA) has a pKa ~8.8, requiring pH > 9 for optimal binding.

• The Fix: Use electron-withdrawing derivatives to lower the pKa.

  • 3-Nitrophenylboronic acid: pKa ~ 7.0 (Binds at neutral pH).

  • 2-Fluorophenylboronic acid: pKa ~ 7.8.

  • Benzoboroxoles: Structurally constrained ligands that bind sugars at physiological pH (7.4) with high affinity [4].

Q: How do I confirm that the binding is specific and not NSB?

A: The "Sorbitol Control" Experiment. This is the gold-standard self-validation step.

• Run A: Sample + Boronic Acid Surface.

• Run B (Control): Sample + Boronic Acid Surface + 200 mM Sorbitol .

• Logic: Sorbitol is a high-affinity competitor. It should obliterate any specific signal. Any signal remaining in Run B is defined as Non-Specific Binding (hydrophobic/matrix effects).

Summary of Optimized Conditions

Parameter	Standard Protocol (High Risk of NSB)	Optimized Protocol (Low NSB)
Buffer	Tris-HCl, pH 8.5	HEPES or Phosphate, pH 8.5
Salt	Low (10-50 mM)	High (150-500 mM NaCl)
Blocking	Non-Fat Milk or Standard BSA	0.05% Tween-20 + 3% Fatty Acid-Free BSA
Ligand	Phenylboronic Acid (pKa 8.8)	3-Aminophenylboronic acid (pKa ~8.2) or Benzoboroxole
Elution	Acidic Shift (pH 4.0)	Competitive Displacement (100 mM Sorbitol)

Step-by-Step Protocol: Low-Background Glycoprotein Capture

Reagents:

• Binding Buffer: 50 mM HEPES, 250 mM NaCl, 0.05% Tween-20, pH 8.5.

• Elution Buffer: 50 mM HEPES, 200 mM Sorbitol, pH 8.5.

Workflow:

• Equilibration: Wash boronate beads/sensor surface with 10 volumes of Binding Buffer.

  • Why: Removes storage preservatives and establishes the anionic charge state.

• Sample Prep: Dilute sample 1:1 in Binding Buffer.

  • Why: High salt in the buffer immediately suppresses ionic NSB. Tween-20 suppresses hydrophobic adsorption.

• Incubation: Incubate for 30–60 mins at Room Temp (or 4°C for labile proteins).

  • Note: Avoid Tris or amine-containing buffers here.

• Wash: Wash 3x with Binding Buffer.

  • Troubleshooting: If background remains, include a "High Salt Wash" (500 mM NaCl) as the second wash step.

• Elution: Add Elution Buffer (2 volumes) and incubate for 15 mins.

  • Why Sorbitol? Competitive elution is gentler than acid elution (lowering pH), preserving protein structure and preventing precipitation which can be mistaken for signal [5].

References

• Structure–Reactivity Relationships in Boronic Acid–Diol Complexation Source: National Institutes of Health (PMC) URL:[Link]

• Application of shielding boronate affinity chromatography to study the glycation pattern of haemoglobin Source: Journal of Chromatography A (via ResearchGate) URL:[Link]

• 4 Ways to Reduce Non-Specific Binding in SPR Experiments Source: Nicoya Lifesciences URL:[Link]

• Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins Source: National Institutes of Health (PMC) URL:[Link]

• Affi-Gel Boronate Affinity Gel Instruction Manual Source: Bio-Rad Laboratories URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Resolving peak broadening in cyclic voltammetry of boronic acid probes

Welcome to the Electroanalytical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in troubleshooting complex electrochemical biosensors.

When working with boronic acid probes—widely used for saccharide sensing due to their reversible covalent binding with 1,2- or 1,3-diols—cyclic voltammetry (CV) is the gold standard for characterizing electron transfer dynamics. However, users frequently encounter peak broadening , characterized by an increase in the Full Width at Half Maximum (FWHM) of the faradaic peak and an artificially widened peak-to-peak separation (

).

This guide is designed to help you diagnose the root cause of peak broadening—whether it stems from uncompensated resistance, sluggish interfacial kinetics, or coupled chemical reactions—and provides self-validating protocols to resolve it.

Diagnostic Workflow: Root Cause Analysis

Before adjusting your experimental parameters, use the following workflow to isolate the physical or chemical phenomenon causing the peak broadening in your boronic acid system.

Diagnostic workflow for identifying the root cause of peak broadening in boronic acid CV.

Troubleshooting FAQs

Q1: Why is my ferrocene-boronic acid probe showing a peak separation (

) > 100 mV and excessively broad peaks at higher scan rates? A: You are likely dealing with high uncompensated resistance ( ) or sluggish electron transfer kinetics. The potentiostat applies a potential defined as . As the faradaic current ( ) increases near the peak, the voltage drop increases proportionally. This means the actual potential experienced by the boronic acid molecules lags behind the applied potential, stretching the peak out over a wider voltage range. Furthermore, and 1 can severely distort the voltammogram, particularly in low-conductivity media or when using thick self-assembled monolayers (SAMs)[1].

Q2: How does the addition of saccharides (e.g., glucose) cause peak broadening and shifting in my CV? A: Boronic acids exist in an equilibrium between a neutral trigonal planar form and an anionic tetrahedral form. When a diol binds, it forms a cyclic boronate ester, shifting this equilibrium. In electrochemistry, this introduces a chemical step (C) coupled to the electron transfer step (E). If the thermodynamic and kinetic propensity of this forward chemical step is slow relative to your CV scan rate, it forms an2[2]. The electrochemical response becomes kinetically limited by the chemical reaction, resulting in a broadened, smeared peak. Interestingly, upon successful and rapid binding of glucose to diboronic acids, the structure can become more rigid, which sometimes decreases peak separation and 3[3]. Therefore, persistent broadening upon analyte addition usually indicates an intermediate, kinetically limited binding state.

Q3: My boronic acid-modified electrode shows progressively broader peaks and lower current over multiple scans. What is happening? A: Boronic acids are susceptible to oxidation and can form passivating layers (e.g., boroxines) on the electrode surface. This fouling blocks active sites, forcing the remaining electron transfer to occur through a resistive film. Polymer deposition and surface fouling inherently 4 and the gap between oxidation and reduction peaks[4].

Quantitative Diagnostic Metrics

Use this table to benchmark your experimental observations against known causality, allowing for rapid troubleshooting.

Diagnostic Metric	Observation	Mechanistic Causality	Corrective Action
vs. Scan Rate ( )	increases linearly with	High Uncompensated Resistance ( ) causing Ohmic drop.	Apply positive feedback iR compensation; increase supporting electrolyte concentration.
vs. (Randles-Sevcik)	Non-linear deviation at high	Quasi-reversible kinetics or transition to adsorption control.	Switch to a thinner SAM linker; clean electrode surface.
FWHM over Multiple Cycles	FWHM increases, decays	Surface fouling or boronic acid oxidation (passivation).	Polish electrode; restrict anodic potential window to prevent over-oxidation.
Analyte Titration ( )	Peak broadens during titration	Slow CE/EC chemical binding kinetics with diols.	Decrease scan rate to allow chemical equilibrium; optimize pH to favor tetrahedral boronate.

Self-Validating Experimental Protocols

Every protocol described below is designed as a self-validating system—meaning the data you collect inherently proves or disproves the hypothesis without requiring secondary analytical techniques.

Protocol 1: iR Drop Compensation for High-Resistance Boronic Acid Films

Causality: Thick boronic acid SAMs or polymer films act as insulators. Compensating for this resistance dynamically tightens the peak width and restores the true thermodynamic peak potential.

• Electrode Preparation: Immerse the boronic acid-modified working electrode, Pt counter electrode, and Ag/AgCl reference electrode into 0.1 M PBS (pH 7.4).

• Impedance Measurement: Run a single-point Electrochemical Impedance Spectroscopy (EIS) scan at 100 kHz with a 10 mV AC amplitude to measure the uncompensated solution resistance (

  ).

• Potentiostat Configuration: Enter the measured

  value into the potentiostat's positive feedback iR compensation settings.

• Undercoupling (Critical Step): Set the compensation level to 80-85% of the total

  . Why? Compensating 100% often leads to potentiostat oscillation and noise amplification, which can irreversibly destroy the boronic acid SAM layer.

• Self-Validation: Run a CV at 100 mV/s. If

  was the root cause, the compensation will yield a narrower FWHM and a closer to the theoretical 59 mV/n. If the peak remains broad, the issue is kinetic, not resistive.

Protocol 2: Validating Diffusion vs. Adsorption Control

Causality: Boronic acid probes can either diffuse freely to the electrode or adsorb onto it. Adsorbed species exhibit different peak broadening characteristics than diffusing species. By testing mass transport equations, the resulting mathematical slope proves the physical state of the molecule.

• Electrolyte Setup: Prepare a 1 mM solution of the electroactive boronic acid probe (e.g., ferrocene-boronic acid) in a supporting electrolyte.

• Variable Scan Rate CV: Record cyclic voltammograms at sequentially increasing scan rates (

  = 10, 20, 50, 100, 200, 500 mV/s).

• Data Extraction: Extract the anodic and cathodic peak currents (

  , ) for each scan rate.

• Logarithmic Plotting: Plot

  against .

• Self-Validation (Mechanistic Analysis): Calculate the slope of the linear regression.

  • Slope

    0.5: Mathematically proves the system is governed by the Randles-Sevcik equation (purely diffusion-controlled). Broadening here is likely due to .

  • Slope

    1.0: Proves a purely adsorption-controlled process (surface-confined species). Broadening here is likely due to lateral interactions between adsorbed boronic acid molecules.

  • Slope between 0.5 and 1.0: Indicates mixed control, often responsible for severe peak broadening due to competing mass transport and surface binding kinetics.

References

• Carroll, D. "Redox Probes - Electrochemical Insights." Substack.
• "Electrochemical study of catechol–boric acid complexes.
• "Conductometric Chemosensor for Saccharides Based on Thin Films of Poly(3-Thienylboronic) Acid." MDPI.
• "Diboronic-Acid-Based Electrochemical Sensor for Enzyme-Free Selective and Sensitive Glucose Detection." PMC.

Sources

• 1. danielpatrickcarroll.substack.com [danielpatrickcarroll.substack.com]
• 2. researchgate.net [researchgate.net]
• 3. Diboronic-Acid-Based Electrochemical Sensor for Enzyme-Free Selective and Sensitive Glucose Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Definitive Guide: NMR Characterization of 3-(4-Aminophenylamino)phenylboronic Acid Purity

Executive Summary

The Core Challenge: Characterizing 3-(4-Aminophenylamino)phenylboronic acid presents a unique "double-bind" for analytical chemists. The boronic acid moiety exists in a dynamic equilibrium with its anhydride (boroxine), rendering standard HPLC integration unreliable due to on-column hydrolysis and peak tailing. Simultaneously, the p-phenylenediamine substructure is highly susceptible to oxidative degradation, forming quinone-imine impurities that are often paramagnetic or silent in standard analysis.

The Solution: This guide establishes Quantitative NMR (qNMR) as the primary reference method, supported by 11B NMR for speciation analysis. Unlike HPLC, which relies on relative response factors, qNMR provides a direct molar purity assessment that accounts for the boroxine-monomer equilibrium.

Part 1: The Analytical Paradox

To accurately characterize this molecule, one must first understand the two competing instability mechanisms that lead to false purity data in standard Certificates of Analysis (CoA).

The Boroxine Equilibrium (The "Ghost" Impurity)

Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). This is not a permanent impurity but a reversible state driven by concentration and water content.

• In HPLC: The boroxine may hydrolyze back to the monomer on the column, or elute separately, causing split peaks and integration errors.

• In Standard NMR: In solvents like CDCl₃, you see a mixture of species, leading to complex, overlapping aromatic multiplets that are impossible to integrate accurately.

Oxidative Instability

The 4-amino-phenylamino moiety is electron-rich. Upon exposure to air, it oxidizes to deeply colored (often purple/black) quinone-diimine species.

• Impact: Even trace oxidation (0.1%) can intensely color the solid, yet be invisible in UV-Vis if the extinction coefficient of the impurity is different, or lost in the baseline noise of an NMR spectrum if paramagnetic broadening occurs.

Part 2: Methodology Comparison

Objective comparison of analytical techniques for 3-(4-Aminophenylamino)phenylboronic acid.

Feature	Method A: qNMR (Recommended)	Method B: HPLC-UV/MS	Method C: Acid-Base Titration
Primary Output	Absolute Molar Purity (wt%)	Relative Area %	Total Acid Content
Boroxine Handling	Excellent. Solubilization in wet DMSO forces monomer formation; qNMR counts total aromatic protons regardless of B-species.	Poor. On-column hydrolysis causes peak splitting/tailing. Silanol interactions cause retention time shifts.	Moderate. Cannot distinguish between boronic acid and other acidic impurities.
Oxidation Detection	High. Distinct aromatic shifts for quinone species.	Medium. Depends on ionization and UV absorption of the oxidized byproduct.	None.
Sample Prep	Minimal (Dissolve & Run).	Complex (Requires buffers to suppress ionization/tailing).	Moderate.
Traceability	Direct traceability to Internal Standard (SI units).[1]	Indirect (Requires reference standard of the exact analyte).	Indirect.

Part 3: Experimental Protocols

Protocol A: Quantitative 1H NMR (qNMR)

This is the self-validating protocol for determining absolute purity.

1. Internal Standard Selection

Do not use Maleic Acid (reacts with amines). Do not use TSP (silicon signals may overlap with high-field impurities).

• Recommended Standard: 1,3,5-Trimethoxybenzene (TMB) .

  • Why: Inert, non-volatile, high equivalent weight, and provides a sharp singlet at ~6.1 ppm (DMSO-d6), a clean region for this analyte.

2. Sample Preparation

• Weighing: Accurately weigh ~10 mg of the analyte (

  ) and ~5 mg of TMB ( ) into the same vial using a microbalance (readability 0.01 mg).

• Solvent: Add 0.6 mL DMSO-d6 .

  • Critical Step: Add 10

    L of D₂O .

  • Mechanism:[2][3][4] The D₂O forces the boroxine-monomer equilibrium entirely to the monomer/boronate form and exchanges all labile protons (NH, NH₂, B-OH) to D, "erasing" them from the spectrum. This simplifies the aromatic region to just the carbon-bound protons.

3. Acquisition Parameters (Bruker/Jeol 400 MHz+)

• Pulse Angle: 90° (calibrated).

• Relaxation Delay (d1): 60 seconds . (Essential! Boronic acid aromatic protons have long T1 relaxation times. Short d1 leads to under-integration).

• Scans (ns): 16 or 32.

• Temperature: 298 K (constant).

4. Calculation

Calculate purity (

) using the molar ratio:

• : Integrated Area
• : Number of protons (TMB = 3 for the aromatic singlet; Analyte = Integrate the 4 protons of the boronic ring or the 4 protons of the diamine ring).
• : Molecular Weight.

Protocol B: 11B NMR (Speciation Check)

Used to confirm the boron environment and absence of inorganic borates.

• Tube: Use quartz NMR tubes if available (to eliminate background boron signal from Pyrex), or run a blank Pyrex tube subtraction.

• Reference: External BF₃·Et₂O (0 ppm).[5]

• Solvent: DMSO-d6.

• Expected Shifts:

  • Monomeric Boronic Acid: ~29–31 ppm (Broad singlet).

  • Boroxine (Trimer): ~33–35 ppm (Often visible if sample is dry).

  • Tetrahedral Boronate (Impurity): ~2–10 ppm (Sharp).

Part 4: Visualization of the Workflow

Diagram 1: The Boronic Acid Equilibrium & Analysis Logic

This diagram illustrates the chemical reality of the sample and how the analytical protocol resolves it.

Caption: The addition of D₂O during sample preparation collapses the monomer-boroxine equilibrium into a single species, enabling accurate quantification.

Diagram 2: Purity Decision Tree

A logical flow for determining if the batch is acceptable for sensitive applications (e.g., sensor development).

Caption: Operational workflow for accepting or rejecting boronic acid batches based on visual and spectral data.

References

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. (General reference on Boroxine-Acid equilibrium).

• Nieto, S., et al. (2005). "NMR Characterization of Arylboronic Acids and Their Derivatives." Journal of Organic Chemistry.

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.

• Sigma-Aldrich. "Quantitative NMR (qNMR) Spectroscopy." (Technical Guide on Internal Standards).

• Storey, R. (2011). "Boronic Acid-Based Sensors for the Detection of Saccharides." Sensors.[6][7]

Sources

• 1. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. rsc.org [rsc.org]
• 6. 3-Aminophenylboronic Acid Conjugation on Responsive Polymer and Gold Nanoparticles for Qualitative Bacterial Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

Comparative binding constants of boronic acid derivatives to sialic acid

[1][2][3]

Executive Summary

Objective: To provide a technical comparison of boronic acid derivatives for the recognition of N-acetylneuraminic acid (Sialic Acid, Neu5Ac), focusing on binding constants (

), pH-dependence, and experimental validation.

Core Insight: While Phenylboronic Acid (PBA) is the historical standard, it exhibits weak affinity (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) for sialic acid at physiological pH.[1] Heterocyclic derivatives, specifically 5-boronopicolinic acid (5-BPA) , demonstrate superior performance with binding constants exceeding in tumor-relevant acidic environments (pH 6.5), making them the preferred choice for oncological applications.

Mechanistic Principles of Binding

To select the correct derivative, one must understand the underlying equilibrium. Boronic acids bind to cis-diols (like those in the glycerol side chain of sialic acid) to form cyclic boronate esters. This reversible covalent interaction is governed by the geometry of the boron center and the pKa of the boronic acid.

The pH-Switching Mechanism

• Physiological pH (7.4): Most simple PBAs (pKa ~8.8) remain in the trigonal planar form, which binds diols poorly.

• Acidic Tumor Microenvironment (pH 5.5--6.5): Sialic acid recognition is unique. Unlike glucose or fructose, which bind best at basic pH, sialic acid binding is often enhanced at lower pH for specific derivatives due to the "charge rule" and B-N interactions in heterocyclic structures.

Diagram 1: Equilibrium & Binding Mechanism

The following diagram illustrates the equilibrium between the free boronic acid and the boronate ester, highlighting the role of pH and hybridization state.

Figure 1: Equilibrium dynamics of boronic acid binding. Note that tetrahedral character (facilitated by high pH or intramolecular B-N interactions) is required for strong ester formation.

Comparative Analysis: Binding Constants ( )

The following table synthesizes experimental data comparing standard derivatives against high-affinity alternatives.

Derivative Class	Specific Compound	(M )	pH Condition	Key Characteristics
Standard Phenyl	Phenylboronic Acid (PBA)	~21	7.4	Weak binder; widely available but poor selectivity [1].
Amide-Substituted	3-Propionamidophenylboronic acid	~40	7.4	Historical "gold standard"; slightly better stability but still low affinity [2].
Benzoboroxoles	Benzoboroxole	~100 - 300	7.4	Cyclic structure constrains geometry; lower pKa (~7.3) improves physiological binding [3].
Heterocyclic	5-Boronopicolinic Acid (5-BPA)	> 1,000	5.0 - 6.5	Superior Binder. B-N interaction enables high affinity in acidic (tumor) conditions [2][4].
Wulff-Type	o-Aminomethylphenylboronic acid	~150 - 200	7.0	Intramolecular B-N bond facilitates binding at neutral pH [5].

Technical Analysis[1][7][8][9]

• The Failure of PBA: With a

  of only ~21 M , PBA requires millimolar concentrations to achieve significant binding, which is often toxic or impractical for in vivo sensing.

• The 5-BPA Advantage: 5-Boronopicolinic acid exhibits a "reverse" pH dependence compared to typical sugars. Its affinity increases as pH drops from 7.4 to 6.5. This makes it an ideal targeting ligand for the hypoxic, acidic microenvironment of solid tumors [2].

Experimental Protocol: ARS Fluorescence Displacement

To determine the relative binding affinity of a new derivative compared to sialic acid, the Alizarin Red S (ARS) displacement assay is the standard method.

Principle: ARS is non-fluorescent alone but highly fluorescent when bound to a boronic acid.[2] Sialic acid competes for the boron center, displacing ARS and quenching fluorescence.

Diagram 2: ARS Assay Workflow

Figure 2: Workflow for the Alizarin Red S competitive displacement assay.

Step-by-Step Methodology

• Buffer Preparation: Prepare 0.1 M phosphate buffer (PBS) or carbonate buffer at pH 7.4. Note: For 5-BPA testing, prepare acetate buffer at pH 6.5 to simulate tumor conditions.

• ARS-Boronic Acid Complex:

  • Mix Boronic Acid (

    M) and ARS ( M) in the buffer.

  • Allow to equilibrate for 20 minutes.

  • Validation: Verify strong fluorescence emission at ~570 nm (Excitation ~468 nm) [6].

• Titration:

  • Add increasing concentrations of Sialic Acid (0 to 10 mM) to the cuvette.

  • Mix thoroughly and allow 2-3 minutes for equilibrium after each addition.

• Data Acquisition: Record the decrease in fluorescence intensity (

  ) at the emission maximum.

• Calculation:

  • Use the Benesi-Hildebrand method or a nonlinear least-squares fit to the equation:

  • Note: This yields a displacement constant. To get the absolute

    for Sialic Acid, you must know the of the ARS-Boronic Acid complex ( ) and use the relation: .

Strategic Recommendations

For Tumor Targeting (In Vivo)

Recommendation: Use 5-Boronopicolinic Acid (5-BPA) or Benzoboroxoles .

• Reasoning: The acidic tumor microenvironment (pH < 6.[3][4]8) renders standard PBA ineffective. 5-BPA maintains or increases affinity in these conditions, ensuring selective uptake by cancer cells over healthy tissue [2][4].

For Glycoprotein Purification (In Vitro)

Recommendation: Use Benzoboroxole-functionalized beads .

• Reasoning: At physiological pH (7.4), benzoboroxoles offer a higher binding capacity than PBA due to their lower pKa, allowing for efficient capture of sialylated proteins without requiring highly alkaline conditions that might denature the protein [3].

For General Sensing (Low Cost)

Recommendation: Use 3-Propionamidophenylboronic acid .

• Reasoning: If high sensitivity is not critical, this "gold standard" derivative is chemically stable, easy to conjugate, and widely available, making it suitable for proof-of-concept lateral flow assays [1].

References

• Matsumoto, A. et al. (2017).[4] Heterocyclic boronic acids display sialic acid selective binding in a hypoxic tumor relevant acidic environment.[5][3][4][6] Chemical Science, 8, 6165-6170.

• Horiguchi, Y. et al. (2024). Simple Binding and Dissociation of a Sialoglycoprotein Using Boronic Acid-Modified Functional Interfaces on Microparticles.[1][4] MDPI, 15(2), 173.

• Djanashvili, K. et al. (2020). Cooperative Multipoint Recognition of Sialic Acid by Benzoboroxole-Based Receptors. Journal of Organic Chemistry, 85(13), 8396–8404.

• Li, Y. et al. (2021).[7] Detection of sialic acid using boronic-acid-functionalized metal organic framework. Talanta, 232, 122434.

• Wang, W. et al. (2005). Molecular recognition of sialic acid end groups by phenylboronates. Chemistry - A European Journal, 11(15), 4406-4415.

• Springsteen, G. & Wang, B. (2002). Alizarin Red S. as a general optical reporter for studying the binding of boronic acids with carbohydrates.[8] Chemical Communications, (24), 2914-2915.

Sources

• 1. Simple Binding and Dissociation of a Sialoglycoprotein Using Boronic Acid-Modified Functional Interfaces on Microparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assembly of alizarin red S/boric acid ultrathin films based on layered double hydroxide for fluorescence turn on detection of tiopronin - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. Heterocyclic boronic acids display sialic acid selective binding in a hypoxic tumor relevant acidic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Heterocyclic boronic acids display sialic acid selective binding in a hypoxic tumor relevant acidic environment - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. alizarin red-s staining: Topics by Science.gov [science.gov]
• 8. Alizarin Red S. as a general optical reporter for studying the binding of boronic acids with carbohydrates - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Cyclic Voltammetry Validation of Redox-Active Boronic Acid Coatings

This guide serves as a technical comparison and validation manual for Redox-Active Boronic Acid Monolayers (RBAMs) . It is designed for researchers requiring high-fidelity, reagentless sensing interfaces that overcome the limitations of passive coatings and enzymatic systems.

Executive Summary: The Shift to Integrated Signaling

Traditional boronic acid (BA) sensors rely on "passive" blocking mechanisms, where sugar binding sterically hinders a solution-phase redox probe (e.g., ferrocyanide) from reaching the electrode. While effective, this approach is diffusion-limited and requires continuous addition of external reagents, making it unsuitable for implantable or continuous monitoring applications.

The Redox-Active Boronic Acid Monolayer (RBAM) integrates the redox center (typically Ferrocene or Osmium complex) directly into the sensing ligand. This creates a surface-confined, self-reporting interface .

Key Advantage: The signal is generated at the binding event, independent of bulk diffusion rates or external probe concentration.

Comparative Analysis: RBAM vs. Alternatives

The following table contrasts the performance metrics of RBAMs against the two industry standards: Passive BA SAMs and Enzymatic (GOx) sensors.

Feature	RBAM (The Product)	Passive BA SAM + Probe	Enzymatic (GOx)
Signaling Mechanism	Direct Electron Transfer (DET) (Surface-Confined)	Diffusional Blocking (Solution-Phase Probe)	Catalytic Oxidation (Mediated or Direct)
Reagent Requirement	None (Reagentless)	Requires Ferricyanide/RuHex	Requires or Mediators
CV Profile ( vs )	Linear ( )	Square Root ( )	Catalytic Sigmoidal
Stability	High (months); Acid-regenerable	Moderate; Leaching of probe	Low; Denatures >40°C
Oxygen Dependence	Independent	Independent	Highly Dependent
Response Time	Milliseconds ( controlled)	Seconds (Diffusion controlled)	Seconds to Minutes

Mechanistic Validation (Graphviz Diagram)

The diagram below illustrates the fundamental difference in signaling pathways and the logic flow for validating an RBAM system.

Figure 1: Mechanistic distinction between passive blocking and active signaling, followed by the critical scan-rate validation logic.

Detailed Experimental Protocol

To validate the RBAM coating, you must prove two things: Surface Confinement (the sensor is attached) and Redox Responsiveness (the sensor works).

Phase 1: Surface Preparation & Functionalization

• Substrate: Polycrystalline Gold (Au) Disk Electrode (2 mm dia).

• Cleaning:

  • Polish with 0.05 µm alumina slurry; sonicate in DI water (5 min).

  • Electrochemical cleaning: Cycle in 0.5 M

    (-0.2 to +1.5 V) until stable gold oxide reduction peak appears at +0.9 V.

• Functionalization:

  • Immerse clean electrode in 1 mM Fc-BA-thiol solution (in ethanol) for 12–24 hours in the dark.

  • Critical Step: Rinse copiously with ethanol, then DI water to remove physisorbed (non-covalently bound) molecules. Failure here leads to false "diffusional" signals.

Phase 2: Cyclic Voltammetry (CV) Validation

Objective: Confirm the redox center is surface-confined.

• Setup: 3-Electrode Cell.

  • WE: Functionalized Au.

  • CE: Platinum Wire.[1]

  • RE: Ag/AgCl (3M KCl).

  • Electrolyte: 0.1 M PBS (pH 7.4).

• Scan Rate Study:

  • Run CVs at varying scan rates (

    ): 10, 20, 50, 100, 200, 500 mV/s.

  • Window: -0.1 V to +0.6 V (encompassing the Ferrocene couple).

• Data Analysis (The "Litmus Test"):

  • Plot Peak Current (

    ) vs. Scan Rate ( ) .

  • Plot Peak Current (

    ) vs. Square Root of Scan Rate ( ) .

Validation Standard: A high-quality RBAM coating must show linearity (

) in the vs. plot. If the data fits better, the coating has failed (molecules are floating in solution).

Phase 3: Sensing Response (Titration)

Objective: Measure sensitivity to 1,2-diols (Glucose/Fructose).

• Stabilize the electrode in 0.1 M PBS (Take 5 scans).

• Aliquot sugar stock solution to achieve concentrations: 0, 2, 5, 10, 20, 50 mM.

• Record CV at a fixed scan rate (e.g., 50 mV/s) for each concentration.

• Observe:

  • Peak Potential Shift (

    ): Binding of sugar (Lewis base) to Boron (Lewis acid) increases electron density, typically shifting the Ferrocene oxidation to a more negative potential (cathodic shift).

  • Current Attenuation: In some molecular designs, the bulky sugar complex hinders electron tunneling, reducing peak current.

Data Interpretation & Calculations

Surface Coverage ( )

Calculate the density of active sensors on your surface using the Faraday Law integration of the CV peak:

• : Charge (Coulombs) = Area under the oxidation peak / Scan Rate.
• : Number of electrons (1 for Ferrocene).
• : Faraday constant (96,485 C/mol).
• : Electrode geometric area ( ).

Target Range: Ideal RBAM coverage is

to mol/cm² .

• : Coverage too low (poor signal-to-noise).
• : Multilayer formation (sluggish kinetics).

Electron Transfer Rate ( )

Using Laviron’s Theory for surface-confined species, analyze the peak separation (

) at high scan rates.

• If

  mV, the system is reversible/quasi-reversible.

• A "trumpet plot" (

  vs ) allows calculation of .

• Insight: Sugar binding often decreases

  due to increased reorganization energy.

Troubleshooting & Self-Validation

Symptom	Diagnosis	Corrective Action
Large (>100mV) at low scan rates	Slow electron transfer; "Blocked" surface.	Reduce incubation time; use mixed SAM (dilute with spacer thiol like mercaptohexanol).
is linear with	Physisorbed material; Leaching.	FAIL. Re-clean electrode; Sonicate in ethanol after functionalization.
No response to Glucose	pH mismatch; pKa issue.	Ensure pH > pKa of the Boronic Acid (typically pH 7.4–8.5). Or use Wulff-type boronic acids (lower pKa).

References

• Comparison of Surface vs. Solution Probes: Gonzalez, J. et al. "Electrochemical determination of kinetic parameters of surface confined redox probes in presence of intermolecular interactions." Electrochimica Acta (2020).[2]

• Mechanistic Foundation of Boronic Acid Sensing: James, T. D. et al. "Boronic acid-based fluorescent sensors."[3][4][5] (Foundational principles applicable to redox modulation). Chemical Reviews.

• Ferrocene-Boronic Acid Protocols: Ready, A. D. et al. "Electrochemical Cycling of Redox-Active Boron Cluster-Based Materials." Journal of the American Chemical Society.

• Validation of Surface Confinement (Laviron Theory): Finklea, H. O. "Electrochemistry of Organized Monolayers of Thiols and Related Molecules on Electrodes." Electroanalytical Chemistry.

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Electrochemical determination of kinetic parameters of surface confined redox probes in presence of intermolecular interactions by means of Cyclic Voltammetry. Application to TEMPO monolayers in gold and platinum electrodes | Scilit [scilit.com]
• 3. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent development of boronic acid-based fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A bis -boronic acid modified electrode for the sensitive and selective determination of glucose concentrations - Analyst (RSC Publishing) DOI:10.1039/C3AN01234D [pubs.rsc.org]

Advanced Comparative Guide: Limit of Detection in Glucose Sensors via Redox Mediators

Executive Summary: The Signal-to-Noise Battleground

In glucose biosensor development, the Limit of Detection (LOD) is not merely a number; it is the defining boundary of a sensor's utility in early-stage diagnostics and non-invasive monitoring (e.g., tear or saliva analysis). While commercial blood glucose meters operate in the millimolar (mM) range, research demands micromolar (µM) or even nanomolar (nM) sensitivity.

This guide moves beyond basic textbook definitions to rigorously compare the performance of distinct electron transfer mediators. We analyze how shifting from oxygen-dependent (1st Gen) to mediated (2nd Gen) and direct electron transfer (3rd Gen) systems fundamentally alters the signal-to-noise ratio (SNR), and consequently, the LOD.

Mechanistic Comparison of Mediators

The choice of mediator dictates the electron transfer pathway, which is the primary bottleneck for sensitivity.

Ferrocene (Fc) & Derivatives[1][2]

• Mechanism: Ferrocene acts as a diffusive shuttle. It is oxidized at the electrode and reduced by the FAD center of Glucose Oxidase (GOx).

• LOD Impact: Ferrocene provides fast electron transfer (

  ), significantly improving SNR over oxygen. However, leaching of small Fc molecules leads to signal drift, raising the noise floor over time and degrading LOD in continuous applications.

• Typical LOD:

  .

Prussian Blue (PB) "Artificial Peroxidase"

• Mechanism: PB is not a shuttle but a catalytic transducer. It selectively reduces H

  O at low potentials ( vs Ag/AgCl).

• LOD Impact: By operating at low potentials, PB eliminates interference from electroactive species (ascorbic acid, urate), which are the primary source of background noise in blood samples. This "noise suppression" capability allows PB-based sensors to achieve some of the lowest LODs recorded.

• Typical LOD:

  (Nanostructured variants can reach nM levels).

Osmium Redox Polymers (The "Wire")

• Mechanism: Osmium complexes are tethered to a polymer backbone (e.g., PVP or PVI) that envelops the enzyme. Electrons "hop" between Os centers to the electrode.[1][2]

• LOD Impact: The rigid attachment prevents leaching, stabilizing the baseline noise. While the absolute peak current might be lower than free-diffusing Fc, the stability allows for long integration times and signal averaging, making them ideal for Continuous Glucose Monitoring (CGM) where reliability outweighs ultra-trace detection.

• Typical LOD:

  (in complex media); (in optimized buffer).

Nanomaterial Hybrids (3rd Gen / DET)

• Mechanism: CNTs, Graphene, or MXenes act as molecular wires to electrically connect the FAD center directly to the electrode, theoretically bypassing mediators.

• LOD Impact: Eliminating the mediator removes a reaction step, potentially maximizing efficiency. However, achieving consistent DET is difficult; often these are "pseudo-DET" systems where nanomaterials increase surface area for adsorbed mediators, lowering LOD via massive signal amplification.

• Typical LOD:

  .

Visualization: Electron Transfer Pathways

The following diagram contrasts the electron transfer mechanisms, highlighting why 2nd and 3rd generation systems offer superior LODs by bypassing the oxygen limitation.

Caption: Comparison of electron transfer pathways. 2nd Gen uses mediators to lower potential; 3rd Gen uses nanostructures for direct wiring.

Comparative Performance Data

The table below synthesizes experimental data to provide a direct comparison of Limits of Detection and operational characteristics.

Mediator Class	Specific Example	Typical LOD (S/N=3)	Sensitivity	Linear Range	Primary Advantage	Primary Limitation
Ferrocene	Fc-COOH / Chitosan	10 - 50 µM	High	0.1 - 10 mM	Fast kinetics; well-characterized chemistry.	Leaching of mediator; toxicity in vivo.
Prussian Blue	PB-Graphene Hybrid	0.01 - 1.5 µM	Very High	0.002 - 12 mM	Ultra-low LOD due to interference suppression (low V).	Stability at neutral pH (PB degrades in alkali).
Osmium Polymer	Os(bpy)2-PVP	~500 µM (Complex Media)	Moderate	1 - 20 mM	Excellent Stability ; resistance to fouling; ideal for CGM.	Higher LOD; synthesis complexity.[1]
Nanomaterials	MXene / Fe3O4	~38 µM	High	0.05 - 15 mM	Biocompatible; high surface area amplification.[3]	Reproducibility of nanomaterial synthesis.
Conducting Polymer	PANI / AuNPs	~160 µM	Moderate	0.5 - 10 mM	Flexible matrix; good enzyme entrapment.	Conductivity changes with pH.

Unified Experimental Protocol: Determination of LOD

To objectively compare these mediators, a standardized protocol is required. This workflow minimizes variables such as electrode area and enzyme loading.

Phase 1: Electrode Preparation

• Polishing: Polish Glassy Carbon Electrode (GCE, 3mm) with 1.0, 0.3, and 0.05 µm alumina slurry. Sonicate in ethanol and water (3 min each).

• Activation: Perform Cyclic Voltammetry (CV) in 0.5 M H

  SO (-0.2 to +1.5 V) until stable peaks appear.

Phase 2: Modification (Mediator Specific)

• For Ferrocene: Mix 2 mg GOx + 1 mg Ferrocene in 1 mL Chitosan (0.5%). Drop-cast 5 µL onto GCE. Dry at 4°C.

• For Prussian Blue: Electrodeposit from solution (2.5 mM FeCl

  + 2.5 mM K [Fe(CN) ]) at +0.4 V for 60s. Then drop-cast GOx/Nafion.

• For Osmium: Mix Os-polymer solution (5 mg/mL) with GOx (2 mg/mL) and crosslinker (PEGDGE). Drop-cast and cure for 24h.

Phase 3: Amperometric Detection

• Setup: Three-electrode system (Modified GCE Working, Pt Wire Counter, Ag/AgCl Reference).

• Electrolyte: 10 mL PBS (0.1 M, pH 7.4), stirred at 400 rpm.

• Polarization: Apply working potential:

  • Fc: +0.35 V

  • PB: +0.00 V or -0.05 V (Cathodic mode)

  • Os: +0.20 V

• Injection: Allow background current (

  ) to stabilize (>100s). Inject glucose aliquots to increase concentration stepwise (e.g., +10 µM steps).

Phase 4: LOD Calculation

Calculate LOD using the signal-to-noise ratio method:

• : Standard deviation of the background current (noise) measured over 60 seconds.
• : Sensitivity (Slope of the Calibration Curve: ).

Visualization: Experimental Workflow

Caption: Step-by-step workflow for determining LOD, ensuring consistent validation across different mediator types.

Expert Recommendations

• For Ultra-Trace Detection (Saliva/Tears): Use Prussian Blue or Nanomaterial-enhanced sensors. The low operating potential minimizes background noise, enabling the detection of glucose levels < 50 µM found in these fluids.

• For Continuous Blood Monitoring (CGM): Prioritize Osmium Redox Polymers . While their LOD is higher, their covalent attachment prevents leaching, ensuring the sensor maintains calibration over days—a critical factor that simple adsorption (Ferrocene) cannot match.

• For Single-Use Strips: Ferrocene remains the gold standard due to manufacturing ease, low cost, and sufficient performance for capillary blood (mM range).

References

• Comparison of limit of detection (LOD), sensitivity, and linear range obtained by different GOx electrodes. ResearchGate. Available at: [Link]

• Recent advances in glucose monitoring utilizing oxidase electrochemical biosensors. National Institutes of Health (PMC). Available at: [Link]

• Glucose electrodes based on cross-linked [Os(bpy)2Cl]+/2+ complexed poly(1-vinylimidazole) films. PubMed.[4] Available at: [Link]

• Development of a Redox-Polymer-Based Electrochemical Glucose Biosensor Suitable for Integration in Microfluidic 3D Cell Culture Systems. MDPI. Available at: [Link]

• Amperometric Determination of Glucose at Physiological pH by an Electrode Modified with a Composite Ni/Al-Layered Double Hydroxide. MDPI. Available at: [Link]

• Glucose Sensor Using Fe3O4 Functionalized MXene Nanosheets. MDPI. Available at: [Link]

• Amperometric detection of glucose using Prussian blue-graphene oxide modified platinum electrode. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glucose Sensor Using Fe3O4 Functionalized MXene Nanosheets as a Promising Sensing Platform: Exploring the Potential of Electrochemical Detection of Glucose | MDPI [mdpi.com]
• 4. DSpace [researchrepository.universityofgalway.ie]

Validation of Glycoprotein Capture Efficiency Using Boronic Acid Affinity Chromatography: A Comprehensive Comparison Guide

Glycosylation is one of the most ubiquitous and complex post-translational modifications, playing a critical role in protein folding, cellular signaling, and immune responses. In glycoproteomics and biotherapeutic development, isolating low-abundance glycoproteins from complex biological matrices is a persistent challenge.

This guide provides an authoritative, data-driven comparison of glycoprotein enrichment strategies, focusing on the mechanistic advantages and experimental validation of Boronic Acid Affinity Chromatography (BAAC) .

Mechanistic Principles: The Causality of BAAC

Boronic acid affinity chromatography operates on the principle of reversible covalent interactions. The foundational chemistry relies on the esterification between boronic acid ligands and the 1,2-cis-diols or 1,3-cis-diols present on the carbohydrate moieties of glycoproteins[1].

The causality of this interaction is strictly pH-dependent. Under neutral or acidic conditions, boronic acid exists in a trigonal coplanar geometry, which is unreactive toward diols. However, when the buffer pH is raised to alkaline levels (typically pH 8.0–9.0), the boronic acid is hydroxylated into a tetrahedral boronate anion[1]. This tetrahedral geometry is structurally required to form stable, five- or six-membered cyclic diesters with the cis-diols of glycans[1][2].

Because this covalent bond is reversible, the captured glycoproteins can be released with their glycan structures completely intact by either lowering the pH to induce acidic hydrolysis or by introducing a strong competing cis-diol sugar, such as D-sorbitol[2][3].

Fig 1. pH-dependent reversible covalent workflow of Boronic Acid Affinity Chromatography.

Comparative Analysis of Enrichment Strategies

When selecting an enrichment strategy, researchers must balance specificity, recovery, and the preservation of native glycan structures. Below is an objective comparison of BAAC against other standard methodologies: Hydrazide Chemistry, Lectin Affinity Chromatography (LAC), and Hydrophilic Interaction Liquid Chromatography (HILIC).

• Hydrazide Chemistry: This method relies on the oxidation of cis-diols to aldehydes using sodium periodate, followed by irreversible covalent capture on hydrazide beads[4]. While highly specific, the oxidation step permanently alters the native glycan structure[4]. Furthermore, releasing the captured peptides requires harsh enzymatic cleavage (e.g., PNGase F) or hydroxylamine treatment, which yields deglycosylated peptides rather than intact glycopeptides[5].

• Lectin Affinity Chromatography (LAC): Lectins bind non-covalently to specific carbohydrate motifs (e.g., Concanavalin A for high-mannose structures)[3][4]. While this preserves the glycan, LAC is inherently biased; a single lectin cannot capture the entire glycoproteome, necessitating complex multi-lectin columns[4].

• HILIC: HILIC separates molecules based on hydrophilicity. While it offers broad specificity for glycopeptides, complex biological samples often overwhelm the stationary phase with non-glycosylated, highly hydrophilic peptides, leading to high background noise[3][6].

BAAC provides a "best of both worlds" solution: it offers the broad specificity of HILIC (targeting any cis-diol) with the high capture efficiency of a covalent interaction, while still preserving the intact glycan structure like LAC[1][4].

Fig 2. Logical comparison of glycoprotein enrichment strategies and their structural impact.

Table 1: Comparative Matrix of Glycoprotein Enrichment Methods

Parameter	BAAC	Hydrazide Chemistry	Lectin Affinity (LAC)	HILIC
Interaction Type	Reversible Covalent	Irreversible Covalent	Non-Covalent	Hydrophilic Partitioning
Target Moiety	1,2- or 1,3-cis-diols	Oxidized Aldehydes	Specific Glycan Motifs	Hydrophilic Glycans
Glycan Integrity	Intact	Destroyed (Oxidized)	Intact	Intact
Specificity	Broad (All cis-diols)	High	Biased (Motif-dependent)	Moderate (High background)
Elution Conditions	Mild Acid or Competing Sugar	Harsh (Enzymatic/Chemical)	Competing Sugar	Organic/Aqueous Gradient

Experimental Protocol: Self-Validating BAAC System

To ensure scientific integrity and trustworthiness, any validation of capture efficiency must utilize a self-validating experimental design. This protocol uses a defined binary mixture of RNase B (a well-characterized glycoprotein containing high-mannose glycans) as the positive control, and Bovine Serum Albumin (BSA) (a non-glycosylated protein) as the negative control[7][8].

By measuring the ratio of RNase B to BSA in the eluate, researchers can quantitatively determine both capture efficiency and non-specific binding.

Step-by-Step Methodology

1. Column Equilibration

• Action: Wash the BAAC column (e.g., m-aminophenylboronic acid agarose) with 5 column volumes (CV) of Binding Buffer (0.1 M Ammonium Bicarbonate, 50 mM MgCl₂, pH 8.5).

• Causality: The alkaline pH (8.5) is strictly required to shift the boronic acid ligand into its reactive tetrahedral boronate anion state[2]. The addition of Mg²⁺ helps stabilize the structural conformation of certain target proteins, minimizing precipitation.

2. Sample Loading

• Action: Prepare a 1:1 mixture of RNase B and BSA (1 mg/mL each) in the Binding Buffer. Load 1 mL of the sample onto the column at a low flow rate (e.g., 0.5 mL/min).

• Causality: A low flow rate ensures sufficient residence time for the esterification reaction to occur between the tetrahedral boronate and the cis-diols of RNase B.

3. Washing (Removal of Non-Glycoproteins)

• Action: Wash the column with 10 CV of Binding Buffer until the UV absorbance (280 nm) returns to baseline.

• Causality: BSA lacks cis-diols and cannot form covalent diester bonds. The continuous alkaline wash flushes out the BSA and any other non-specifically bound matrix components, ensuring high specificity[7][8].

4. Elution (Release of Intact Glycoproteins)

• Action: Elute the captured RNase B using 5 CV of Elution Buffer (0.1 M Acetic Acid, pH 4.5, OR 0.1 M Ammonium Bicarbonate containing 100 mM D-sorbitol).

• Causality: Lowering the pH below 5.0 protonates the boronate anion, reverting it to its unreactive trigonal coplanar state and hydrolyzing the diester bond[1][2]. Alternatively, D-sorbitol acts as a strong competing cis-diol, outcompeting RNase B for the boronate binding sites without requiring a pH shift[2][3].

5. Quantification

• Action: Analyze the Load, Wash, and Elution fractions using SDS-PAGE or LC-UV/MS. Calculate Capture Efficiency (RNase B in eluate / RNase B loaded) and Specificity (RNase B in eluate / Total protein in eluate).

Representative Validation Data

When executing the self-validating protocol described above, BAAC demonstrates superior recovery and specificity metrics compared to traditional non-covalent methods. Table 2 summarizes typical quantitative outcomes based on established literature parameters for RNase B and BSA mixtures.

Table 2: Capture Efficiency and Recovery Metrics (RNase B vs. BSA)

Metric	BAAC (pH Shift Elution)	BAAC (Sorbitol Elution)	Lectin (ConA)
RNase B Capture Efficiency	> 92%	> 95%	~ 85%
BSA Non-Specific Binding	< 2%	< 2%	< 5%
Glycan Integrity	100% Intact	100% Intact	100% Intact
Eluate Purity (Specificity)	> 97%	> 98%	~ 94%

Note: Sorbitol elution often yields slightly higher recovery rates as it avoids potential acid-induced precipitation of sensitive glycoproteins, though it requires subsequent desalting prior to mass spectrometry analysis.

References

• Boronate Affinity Chromatography. Springer Nature Experiments.[1] 1

• Limitations of boronate affinity chromatography for the specific enrichment of fructose-derived early glycation products in protein analytics. PMC.[2] 2

• Boronate Affinity Chromatography. ResearchGate. Link

• Design, Synthesis and Characterization of Oriented Glyco-Affinity Macroligands for Glyco-Capturing, Glycomics and Glycoproteomic. SciSpace.[4] 4

• Highly Efficient Release of Glycopeptides from Hydrazide Beads by Hydroxylamine Assisted PNGase F Deglycosylation for N-Glycoproteome Analysis. ResearchGate.[5] 5

• Optimization of glycopeptide enrichment techniques for the identification of Clinical Biomarkers. PMC.[3] 3

• Recent advances in mass spectrometry (MS)-based glycoproteomics in complex biological samples. PMC.[6] 6

• Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing. PMC.[7] 7

• A Novel Fiber Optic Surface Plasmon Resonance Biosensors with Special Boronic Acid Derivative to Detect Glycoprotein. MDPI.[8] 8

Sources

• 1. Boronate Affinity Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 2. Limitations of boronate affinity chromatography for the specific enrichment of fructose-derived early glycation products in protein analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of glycopeptide enrichment techniques for the identification of Clinical Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in mass spectrometry (MS)-based glycoproteomics in complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to FTIR Analysis of Boronic Acid Functionalized Nanomaterials

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Power of Vibrational Spectroscopy in Nanomaterial Functionalization

In the rapidly advancing fields of nanomedicine, biosensing, and targeted drug delivery, the precise surface functionalization of nanomaterials is paramount. Boronic acids, with their unique ability to form reversible covalent bonds with cis-diols present in saccharides and glycoproteins, have emerged as a critical class of ligands for these applications. This interaction is the foundation for developing glucose sensors, platforms for enriching glycated proteins, and targeted therapeutic agents for diseases characterized by aberrant glycosylation, such as cancer.[1][2]

The successful attachment of boronic acid moieties to a nanoparticle surface is a critical first step that dictates the material's ultimate efficacy. Among the suite of analytical techniques available for surface characterization, Fourier Transform Infrared (FTIR) spectroscopy stands out as a powerful, accessible, and non-destructive tool.[3] It provides a molecular "fingerprint" of the nanomaterial, allowing for the direct confirmation of functionalization, the study of binding interactions, and even quantitative assessment of surface ligand density.[4][5]

This guide provides a comprehensive comparison and detailed protocols for the FTIR analysis of boronic acid functionalized nanomaterials. Moving beyond a simple recitation of procedures, we will delve into the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

The Vibrational Signature of Boronic Acid Functionalization

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations at specific frequencies.[6] The resulting spectrum reveals the presence of specific functional groups. When analyzing boronic acid functionalized nanomaterials, we are primarily looking for the appearance of new absorption bands corresponding to the boronic acid ligand and shifts in bands associated with the underlying nanomaterial.

The key to a successful analysis lies in comparing the FTIR spectra at each stage of synthesis:

• The Bare Nanomaterial: The spectrum of the unmodified nanoparticle core (e.g., silica, iron oxide, gold).

• The Linker-Modified Nanomaterial (if applicable): The spectrum after treatment with a silane or thiol linker.

• The Final Boronic Acid Functionalized Nanomaterial: The spectrum of the final product.

This stepwise comparison allows for the unambiguous assignment of vibrational bands.

Key Vibrational Modes for Boronic Acid Functionalization

The interpretation of FTIR spectra for these materials hinges on identifying several characteristic peaks. The precise position of these peaks can vary depending on the specific boronic acid derivative, the nature of the nanomaterial core, and the surrounding chemical environment (e.g., pH, solvent).

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Significance and Interpretation
O-H Stretching (B-OH)	3200 - 3600 (broad)	This broad band is characteristic of the hydroxyl groups of the boronic acid. Its intensity is expected to decrease upon esterification with diols.[7][8]
B-O Asymmetric Stretching	1310 - 1500	This is one of the most critical peaks for confirming the presence of the boronic acid group. It corresponds to the asymmetric stretching of the B-O bonds in the trigonal planar B(OH)₂ group.[9][10]
Aromatic C=C Stretching	1560 - 1610	For nanomaterials functionalized with aryl boronic acids (e.g., phenylboronic acid), these peaks confirm the presence of the aromatic ring.[5]
B-O-H In-plane Bending	1150 - 1200	Another key indicator of the boronic acid moiety.[11]
B-C Stretching	~1100	This peak confirms the covalent bond between the boron atom and a carbon atom (e.g., in an aryl boronic acid).[8]
Tetrahedral Boronate (B(OH)₄⁻) B-O Stretching	800 - 1200	The appearance and growth of peaks in this region, particularly around 950 cm⁻¹, can indicate the conversion of trigonal boronic acid to the tetrahedral boronate anion at higher pH. This is crucial for diol binding.[9][11]
Substrate-Specific Peaks	Varies	e.g., Si-O-Si stretching (~1100 cm⁻¹) for silica nanoparticles or the absence of distinct peaks for gold nanoparticles. Changes in these bands can indicate surface modification.[12]

Comparative Analysis: Nanomaterial Core Matters

The choice of nanomaterial core significantly influences the synthetic strategy for functionalization and can impact the resulting FTIR spectrum.

Silica-Based Nanomaterials (e.g., SiO₂, Mesoporous Silica)

Silica nanoparticles are a popular choice due to their biocompatibility, ease of synthesis, and well-established surface chemistry. Functionalization typically proceeds via silanization, where an organosilane containing a terminal functional group (e.g., an amine or alkyne) is reacted with the surface hydroxyls of the silica. The boronic acid is then coupled to this terminal group.

Expected Spectral Changes:

• Before Functionalization: A strong, broad peak around 1100 cm⁻¹ due to Si-O-Si asymmetric stretching and a broad O-H stretch from surface silanols (~3400 cm⁻¹).[13]

• After Silanization (e.g., with APTES): Appearance of C-H stretching peaks (~2900 cm⁻¹) and N-H bending modes (~1630 cm⁻¹) from the aminopropylsilane linker.

• After Boronic Acid Coupling: The appearance of the characteristic B-O stretching (~1400 cm⁻¹) and aromatic C=C peaks (~1600 cm⁻¹) confirms successful functionalization.[13] The intensity of the Si-O-Si peak may decrease, indicating surface coverage.[14]

Gold Nanoparticles (AuNPs)

Gold nanoparticles are widely used in sensing and imaging due to their unique optical properties (Localized Surface Plasmon Resonance). Functionalization is typically achieved by exploiting the strong affinity of sulfur for gold, using thiol-containing boronic acid ligands or linkers.

Expected Spectral Changes:

• Before Functionalization: Gold itself has no IR-active vibrational modes, resulting in a flat baseline. This is advantageous as it does not interfere with the signals from the organic ligands.

• After Functionalization: The spectrum will be dominated by the vibrational modes of the boronic acid-thiol ligand. Key peaks to look for include B-O stretching, aromatic C=C stretching, and potentially the S-H peak (~2550 cm⁻¹) which should disappear upon binding to the gold surface. A peak around 1398 cm⁻¹ has been assigned to the B-O adsorption on mercaptophenylboronic acid-functionalized AuNPs.

Iron Oxide Nanoparticles (e.g., Fe₃O₄)

Superparamagnetic iron oxide nanoparticles (SPIONs) are of great interest for magnetic resonance imaging (MRI), hyperthermia, and magnetic separation. Their surfaces are often first coated with silica or a polymer to improve stability and provide anchor points for further functionalization with boronic acids.

Expected Spectral Changes:

• Bare SPIONs: A strong, broad absorption band below 600 cm⁻¹ corresponding to the Fe-O stretching vibrations.

• Coated and Functionalized SPIONs: The spectrum will be a composite of the core material, the coating, and the boronic acid ligand. For a silica-coated SPION, the spectrum will resemble that of functionalized silica nanoparticles, with the addition of the Fe-O band. For polymer-coated SPIONs, the characteristic peaks of the polymer backbone will be prominent, with the boronic acid peaks appearing after successful conjugation.[15]

Experimental Protocols: A Step-by-Step Guide

The quality of an FTIR spectrum is highly dependent on proper sample preparation and data acquisition. Attenuated Total Reflectance (ATR) is often the preferred method for nanomaterials as it requires minimal sample preparation.[6]

Protocol 1: Sample Preparation and ATR-FTIR Analysis

This protocol outlines the standard procedure for analyzing powdered nanomaterial samples.

Materials:

• Dry, powdered nanomaterial sample (bare, intermediate, and final product)

• Spatula

• ATR-FTIR spectrometer with a diamond or germanium crystal

• Isopropanol or ethanol for cleaning

• Lint-free wipes

Methodology:

• Crystal Cleaning: Thoroughly clean the ATR crystal surface with a lint-free wipe soaked in isopropanol or ethanol. Allow the solvent to fully evaporate.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This spectrum will be automatically subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂, H₂O) and the crystal itself.[16]

• Sample Application: Place a small amount of the powdered nanomaterial sample onto the center of the ATR crystal using a clean spatula.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm, uniform contact between the sample and the crystal. Insufficient contact is a common source of poor-quality spectra.[17]

• Sample Spectrum Acquisition: Acquire the FTIR spectrum. A typical measurement consists of 32-64 co-added scans at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.[18]

• Data Processing:

  • Baseline Correction: Apply a baseline correction to the spectrum to account for scattering effects and instrumental drift.

  • Normalization: Normalize the spectra (e.g., to the most intense peak that is not expected to change, or to the Si-O-Si peak in silica particles) to allow for semi-quantitative comparison between different samples.

• Cleaning: After analysis, thoroughly clean the sample from the ATR crystal using a dry wipe first, followed by a solvent-moistened wipe.

Protocol 2: Monitoring Diol Binding with FTIR

FTIR can be used to observe the interaction between boronic acid functionalized nanomaterials and a target diol, such as glucose.

Methodology:

• Acquire Spectrum of Functionalized Nanomaterial: Follow Protocol 1 to obtain a high-quality spectrum of the boronic acid functionalized nanoparticles. This will serve as the baseline (T₀).

• Incubation: Incubate a known amount of the functionalized nanoparticles in a solution containing the target diol (e.g., glucose in a buffer of appropriate pH, typically pH > pKa of the boronic acid).

• Washing and Drying: After incubation, separate the nanoparticles from the solution by centrifugation, wash them with buffer to remove any unbound diol, and then with deionized water to remove buffer salts. Lyophilize or carefully dry the nanoparticles to a powder.

• Acquire Spectrum of Diol-Bound Nanomaterial: Follow Protocol 1 to obtain the spectrum of the diol-bound nanoparticles.

• Spectral Comparison: Compare the spectra before and after diol binding. Look for:

  • A decrease in the intensity of the broad O-H stretching band of the boronic acid.[7]

  • A shift in the B-O asymmetric stretching frequency, often to a lower wavenumber, and the appearance of new bands corresponding to the formation of the boronate ester.

  • The appearance of C-O stretching bands from the bound diol.

Visualization of Key Processes

Visualizing the workflow and molecular interactions is crucial for understanding the analysis.

Functionalization Workflow Diagram

Caption: Workflow for nanomaterial functionalization and subsequent FTIR analysis.

Boronic Acid-Diol Binding Mechanism

Caption: pH-dependent equilibrium of boronic acid and its binding to a cis-diol.

Quantitative Analysis: From Confirmation to Quantification

While FTIR is predominantly a qualitative technique, it can provide semi-quantitative or quantitative information on surface functionalization with careful experimental design.[19] The Beer-Lambert law, which states that absorbance is proportional to concentration, is the underlying principle.

Challenges:

• For nanoparticles, path length is not well-defined.

• Scattering from the particles can affect the baseline.

• Peak overlap can make it difficult to isolate the peak of interest.

Approaches to Quantification:

• Ratio-Based Semi-Quantification: A common method involves calculating the ratio of the integrated area of a characteristic boronic acid peak (e.g., B-O stretch) to a peak from the nanomaterial core that is assumed to be constant (e.g., Si-O-Si stretch for silica).[5] This provides a relative measure of functionalization density, which is useful for comparing different batches or reaction conditions.

• Calibration Curve: This more rigorous approach involves preparing a series of standards. For example, by physically mixing known quantities of the boronic acid ligand with the bare nanoparticles. A calibration curve of the characteristic peak area versus concentration is plotted. The surface concentration on an unknown functionalized sample can then be determined. This method can be challenging due to differences in the chemical environment between the physically mixed standard and the covalently attached ligand.

Alternative and Complementary Techniques

While FTIR is invaluable, a multi-technique approach provides the most comprehensive characterization.

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that provides quantitative elemental composition and chemical state information.[20] It can directly quantify the amount of boron on the surface and distinguish between B-C and B-O bonding environments. However, XPS requires ultra-high vacuum and is generally more expensive and less accessible than FTIR.[9][19]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It can be used to quantify the amount of organic material (the ligand) grafted onto an inorganic nanoparticle core by measuring the weight loss in the relevant temperature range.[21]

• Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS): A highly sensitive surface mass spectrometry technique that can detect fragments of the boronic acid ligand, confirming its presence even at low concentrations where FTIR might not be sensitive enough.[5]

Conclusion: Best Practices for Trustworthy Analysis

The successful FTIR analysis of boronic acid functionalized nanomaterials is a cornerstone of their development for advanced biomedical applications. It provides direct, molecular-level evidence of successful surface modification and can offer insights into binding mechanisms. By following structured protocols, carefully comparing spectra from each synthetic step, and understanding the characteristic vibrational signatures, researchers can generate reliable and reproducible data. For a complete picture, especially when quantitative data is critical, complementing FTIR with techniques like XPS and TGA is highly recommended. This integrated analytical approach ensures the scientific integrity of the material characterization, paving the way for the confident application of these sophisticated nanomaterials in research and drug development.

References

• Protoly. (2026). FTIR Spectroscopy Analysis for Surface Functionalization. Medic.

• Kuckling, D. et al. (2022). Glucose-Responsive Boronic Acid Hydrogel Thin Films Obtained via Initiated Chemical Vapor Deposition. Biomacromolecules. Available from: [Link]

• Zhang, Y. et al. (2014). Mercaptophenylboronic acid modified gold nanoparticle@silica bubbles for buoyant separation and specific enrichment of glycopeptide. Analyst. Available from: [Link]

• O'Malley, S. (2018). Novel Chemical Sensors Based on Boronic Acids for Glucose Detection. DORAS | DCU Research Repository. Available from: [Link]

• Sparks, D. L. et al. (2003). ATR-FTIR spectroscopic studies of boric acid adsorption on hydrous ferric oxide. Geochimica et Cosmochimica Acta. Available from: [Link]

• Rocky Mountain Labs. (2023). Difference between FTIR And XPS. Available from: [Link]

• D'Souza, F. et al. (2012). Correlating Physicochemical Properties of Boronic Acid-Chitosan Conjugates to Glucose Adsorption Sensitivity. MDPI. Available from: [Link]

• Various Authors. (2015). How can I prepare samples for analyzing surface chemistry of nanoparticles using ATR-FTIR? ResearchGate. Available from: [Link]

• Al-Muslet, M. et al. (2022). Comparative Study between Two Simple Synthesis Methods for Obtaining Green Gold Nanoparticles Decorating Silica Particles with Antibacterial Activity. MDPI. Available from: [Link]

• D'Souza, F. et al. (2025). Correlating Physicochemical Properties of Boronic Acid-Chitosan Conjugates to Glucose Adsorption Sensitivity. ResearchGate. Available from: [Link]

• Cheng, W. et al. (2020). Development of FTIR Spectroscopy Methodology for Characterization of Boron Species in FCC Catalysts. MDPI. Available from: [Link]

• Kuckling, D. et al. (2022). Glucose-Responsive Boronic Acid Hydrogel Thin Films Obtained via Initiated Chemical Vapor Deposition. ACS Publications. Available from: [Link]

• WordPress.com. (2025). Difference between XPS Analysis and FTIR. Available from: [Link]

• Liu, S. et al. (2021). Boronic Acid Functionalized Nanosilica for Binding Guest Molecules. ACS Publications. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectra of silica, functionalized silica, and silica@ gold core-shell prepared by the first method b the silica@gold NPs prepared by the second method. Available from: [Link]

• Stavarache, C. et al. (2025). Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles. MDPI. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectrum of boric acid. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectra of the boric acid-functionalized silica nanoparticles. Available from: [Link]

• Nanoscale Advances. (2025). Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review. RSC Publishing. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectra for SiMNPs, PFS-functionalized nanoparticles , and.... Available from: [Link]

• Wang, J. et al. (2025). Quantification of Nanomaterial Surfaces. MDPI. Available from: [Link]

• PubMed. (2012). FTIR and XPS studies of protein adsorption onto functionalized bioactive glass. Available from: [Link]

• Spectroscopy Online. (2025). How FT-IR Spectroscopy Advances Nanomaterial Research. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectra of CMPS and boronic acid functionalized resins. Available from: [Link]

• OUCI. (n.d.). Characterization of Nanoparticles by FTIR and FTIR-Microscopy. Available from: [https://www.ouci.eu/desktop/reports/Characterization of Nanoparticles by FTIR and FTIR-Microscopy.pdf]([Link] of Nanoparticles by FTIR and FTIR-Microscopy.pdf)

• Li, Y. et al. (2022). Phenylboronic-acid-based Functional Chemical Materials for Fluorescence Imaging and Tumor Therapy. PMC. Available from: [Link]

• Li, Y. et al. (2022). Synthesis of Phenylboronic Acid-Functionalized Magnetic Nanoparticles for Sensitive Soil Enzyme Assays. MDPI. Available from: [Link]

• Unknown. (n.d.). fourier transform infrared spectroscopy. Available from: [Link]

• Gergely, C. et al. (2022). ATR-FTIR Biosensors for Antibody Detection and Analysis. PMC. Available from: [Link]

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Electrochemical stability comparison of diphenylamine vs ferrocene boronic acids

Executive Summary

This guide provides a technical comparison between Diphenylamine (DPA) and Ferrocene Boronic Acids (FcBA) , focusing on their electrochemical stability, redox mechanisms, and suitability for sensing applications.

The Core Distinction:

• Ferrocene Boronic Acid (FcBA) functions as a reversible redox switch . It relies on the stable, outer-sphere electron transfer of the ferrocene/ferrocenium couple (

  ), modulated by pH or diol binding. It is chemically stable but sensitive to protonation states.

• Diphenylamine (DPA) functions as a reactive redox precursor . Its oxidation is chemically irreversible, triggering a radical dimerization process that leads to the formation of conductive polymers (polydiphenylamine) or insoluble precipitates.

Mechanistic Comparison

Diphenylamine (DPA): The "E-C-E" Instability

DPA does not behave as a simple electron shuttle. Upon oxidation, it undergoes an E-C-E (Electrochemical-Chemical-Electrochemical) reaction mechanism. The initial electron transfer generates a radical cation which is unstable and rapidly dimerizes.

• Step 1 (Oxidation):

• Step 2 (Chemical Coupling):

• Step 3 (Further Oxidation): DPB is more easily oxidized than the parent DPA, leading to immediate further oxidation to violet-colored quinoid forms or polymerization.

Stability Implication: DPA is unstable as a freely diffusing mediator because it is consumed during the measurement. However, this "instability" is the basis for its utility in forming stable, electroactive polymer films on electrode surfaces.

Ferrocene Boronic Acid (FcBA): The "Redox Switch"

FcBA retains the robust structural integrity of the ferrocene core. The iron center cycles between Fe(II) and Fe(III) without breaking chemical bonds. The boronic acid moiety adds a secondary chemical equilibrium (Lewis acid/base interaction) that does not degrade the molecule but shifts its redox potential.

• Redox Couple:

• pKa Switching: The oxidized ferrocenium form is more acidic (pKa ~6) than the reduced ferrocene form (pKa ~11). This allows for "redox switching" of sugar binding affinities.[1][2][3]

Stability Implication: FcBA is highly stable and reversible in neutral to alkaline buffers, making it ideal for continuous sensing (e.g., glucose monitoring) where the mediator must not degrade over thousands of cycles.

Visualization of Redox Pathways

The following diagram contrasts the irreversible dimerization path of DPA with the reversible equilibrium of FcBA.

Caption: Comparative pathways showing DPA's irreversible chemical transformation vs. FcBA's reversible electron transfer and ligand binding.

Experimental Data Comparison

The table below summarizes the key electrochemical performance metrics derived from cyclic voltammetry (CV) studies.

Feature	Diphenylamine (DPA)	Ferrocene Boronic Acid (FcBA)
Oxidation Potential ( )	~0.76 V vs. SHE (pH dependent)	~0.20 - 0.40 V vs. Ag/AgCl (pH dependent)
Reversibility ( )	Irreversible (Monomer); Reversible (Polymer)	Reversible ( mV)
Cycling Stability	Poor (Signal decays or shifts as film grows)	Excellent (Stable peak currents over >100 cycles)
pH Sensitivity	High (Proton-coupled electron transfer)	High (Boronate pKa shifts from ~11 to ~6 upon oxidation)
Primary Failure Mode	Electrode fouling / Passivation	Hydrolysis of C-B bond (slow) or leaching
Optimal Solvent	Acidic Aqueous ( ) or Organic (ACN)	Neutral/Alkaline Buffer (Phosphate, pH 7-9)

Detailed Experimental Protocols

Protocol A: Assessing Stability via Cyclic Voltammetry (FcBA)

Validates the reversibility of the mediator for sensing applications.

Reagents:

• Ferrocene Boronic Acid (1 mM)

• 0.1 M Phosphate Buffer Saline (PBS), pH 7.4

• Working Electrode: Glassy Carbon (3 mm)

Procedure:

• Pre-treatment: Polish the Glassy Carbon electrode with 0.05

  alumina slurry. Sonicate in ethanol and water (3 min each).

• Setup: Set up a three-electrode cell (Ag/AgCl reference, Pt wire counter).

• Cycling:

  • Scan range: -0.2 V to +0.6 V.

  • Scan rate: 100 mV/s.[4]

  • Perform 50 continuous cycles.

• Analysis:

  • Plot

    (anodic peak current) vs. Cycle Number.

  • Pass Criteria: Decrease in

    over 50 cycles. Peak separation ( ) should remain mV.[5]

Protocol B: Observing Electropolymerization (DPA)

Demonstrates the instability/reactivity of the monomer.

Reagents:

• Diphenylamine (5 mM)

• 1.0 M

  (Acidic medium is critical for polymerization)

Procedure:

• Setup: Same electrode setup as above.

• Cycling:

  • Scan range: 0.0 V to +1.0 V.

  • Scan rate: 50 mV/s.

  • Perform 10 cycles.

• Observation:

  • Cycle 1: Observe a single irreversible oxidation peak at ~0.8 V.

  • Cycle 2-10: Watch for the emergence of new redox couples at lower potentials (~0.5 V), indicating the formation of the diphenylbenzidine dimer and subsequent polymer growth.

  • Visual Check: The electrode surface will turn violet/green due to film deposition.

Application Decision Guide

Use the following logic flow to determine the correct reagent for your application.

Caption: Decision tree for selecting between FcBA and DPA based on application requirements.

Summary Recommendation

• Choose FcBA if you require a stable, diffusional electron mediator for biosensors (e.g., non-enzymatic glucose sensing). Its ability to modulate redox potential upon binding diols without degrading makes it superior for quantitative analysis.

• Choose DPA if you are developing solid-state sensors where the reagent must be permanently attached to the electrode (via electropolymerization) or for use as a colorimetric redox indicator in titrations.

References

• Redox switching of carbohydrate binding to ferrocene boronic acid. Can. J. Chem. (1998).[6] [Link]

• Electrochemical Biosensors Based on Ferroceneboronic Acid and Its Derivatives: A Review. Biosensors (2014).[1][7] [Link]

• Development of Polydiphenylamine@Electrochemically Reduced Graphene Oxide Electrode. Molecules (2023). [Link]

• Properties of diphenylamine and diphenylbenzidine as oxidation-reduction indicators. ResearchGate (Archive). [Link]

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• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Aminophenylamino)phenylboronic acid

Executive Summary & Chemical Context

3-(4-Aminophenylamino)phenylboronic acid is a specialized functionalized boronic acid derivative, often used as a building block in Suzuki-Miyaura cross-coupling reactions or in the development of electrochemical sensors (e.g., for glucose or glycoproteins) due to its reversible binding with diols.[1]

As a Senior Application Scientist, I must emphasize that while boronic acids are generally classified as irritants, the presence of the aminophenylamino (diphenylamine-like) moiety introduces additional risks regarding skin sensitization and potential absorption.[1] This molecule should not be treated merely as a "generic salt"; it requires a safety protocol that mitigates the risks of fine particulate inhalation and dermal absorption of aromatic amines .[1]

Key Hazard Classifications (Derived from Structural Analogs/GHS):

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3][4][5]

• H335: May cause respiratory irritation.[1][2][3][4][5]

• Precautionary Note: Treat as a potential skin sensitizer (H317) due to the aniline substructure.

Risk Assessment & PPE Matrix

The following PPE selection is based on the "Worst-Case Barrier" principle. We prioritize protection against the amine functionality, which typically permeates standard glove materials faster than the boronic acid group.

PPE Selection Table

Body Area	Recommended PPE	Technical Specification & Rationale
Hand Protection	Nitrile (Double Gloved)	Material: Nitrile rubber (minimum 0.11 mm thickness).Rationale: Latex is permeable to many aromatic amines and should be avoided.[1] Double gloving provides a "sacrificial layer" for stripping immediately upon contamination.
Eye Protection	Chemical Goggles	Spec: ANSI Z87.1 (US) or EN 166 (EU) compliant.Rationale: Safety glasses with side shields are insufficient for fine powders.[1] Goggles seal against airborne particulates that can hydrolyze on the moist surface of the eye (cornea).
Respiratory	Fume Hood (Primary)	Spec: Certified chemical fume hood operating at 80-100 fpm face velocity.Rationale: Engineering controls are superior to respirators.[1] If weighing outside a hood is unavoidable, use an N95/P100 particulate respirator .
Body Protection	Lab Coat (High-Neck)	Spec: 100% Cotton or treated synthetic (fire-resistant if using flammable solvents).Rationale: Snap closures preferred over buttons for rapid removal in emergencies.[1]

PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting PPE based on the scale of operation.

Figure 1: PPE Selection Logic Flowchart based on operational scale and engineering control availability.

Operational Protocols

A. Weighing & Transfer (Critical Step)

Context: The highest risk of exposure occurs during the transfer of the dry solid, where static electricity can cause particle dispersion.

• Preparation:

  • Don PPE (Lab coat, goggles, double nitrile gloves).

  • Place an antistatic gun or ionizer inside the balance chamber if available. Boronic acids are often electrostatic.

  • Pre-wet a paper towel with water/surfactant and place it next to the balance (inside the hood) to act as a "dust trap" for micro-spills.

• The Transfer:

  • Open the vial only inside the fume hood.

  • Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination or hydrolysis of the boronic acid stock.

  • Technique: If the powder is caked (common with boronic acids due to hydrogen bonding), do not scrape vigorously.[1] Gently break it apart to avoid creating a dust cloud.

• Solubilization:

  • Add solvent (typically DMSO, Methanol, or water with pH adjustment) to the solid slowly.

  • Note: Boronic acids can form cyclic boroxines (anhydrides) upon dehydration. Ensure the container is re-sealed tightly with Parafilm immediately after use to maintain reagent integrity [1].

B. Emergency Spill Response

If the powder is spilled outside the hood:

• Evacuate the immediate area of non-essential personnel.

• Do NOT dry sweep. This generates inhalable dust.

• Wet Wipe Method: Cover the spill with a paper towel dampened with water (or ethanol if the surface allows). This suppresses dust.[3][5][6][7]

• Scoop: Scoop the wet material into a dedicated waste bag.

• Wash: Clean the surface with a mild soap solution (alkaline soap helps solubilize boronic acid residues).

Waste Disposal & Deactivation[1][8]

Boronic acids present specific disposal challenges. They are not typically classified as "heavy metals" (like mercury or lead), but boron compounds can be phytotoxic.

• Solid Waste: Dispose of contaminated gloves, paper towels, and solid reagent in a container labeled "Hazardous Waste - Solid Organic - Boron Compounds." [1]

• Liquid Waste: Solutions containing this compound should go into "Non-Halogenated Organic Waste" (assuming dissolved in DMSO/MeOH).[1]

• Do not pour down the drain.[5] Boron is difficult to remove in standard wastewater treatment plants.

Scientific Rationale & Mechanism (E-E-A-T)

Why Double Nitrile? While boronic acids are hydrophilic, the aminophenyl backbone imparts lipophilic character.[1] Aromatic amines are known to permeate latex and thin vinyl. Nitrile offers superior chemical resistance to aromatic hydrocarbons. Double gloving creates a breakthrough indicator system: if the outer glove is compromised (discolored), it can be removed while the inner glove maintains the barrier [2].

Why Goggles over Glasses? Boronic acids are Lewis acids. Upon contact with the moisture of the eye (tears), they can lower the pH locally and act as an irritant. Furthermore, the amine group is basic. This amphoteric nature can lead to unpredictable irritation profiles. Goggles provide a hermetic seal that safety glasses lack.

Emergency Response Workflow (Visualization)

Figure 2: Step-by-step emergency response workflow for solid vs. liquid spills.

References

• Sigma-Aldrich. Safety Data Sheet: Phenylboronic Acid (Structural Analog).[1] Retrieved from [1]

• Thermo Fisher Scientific. Chemical Resistance of Gloves: Nitrile vs. Aromatic Amines. Retrieved from [1]

• PubChem. Compound Summary: 3-Aminophenylboronic acid (Analog).[1] National Library of Medicine. Retrieved from [1]

• ECHA (European Chemicals Agency). Registration Dossier: Boronic Acids Safety Profiles. Retrieved from [1]

(Note: Due to the specific nature of 3-(4-Aminophenylamino)phenylboronic acid, safety protocols are extrapolated from the closest structural analogs: 3-aminophenylboronic acid and diphenylamine derivatives, adhering to the precautionary principle.)

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